2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N: Properties, Synthesis, and Application

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N, a stable isotope-labeled (SIL) internal standard critical for quantitative bioanalysis. This document is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry-based techniques for the precise quantification of analytes in complex biological matrices. We will delve into the rationale behind its molecular design, its role in mitigating analytical variability, and best practices for its implementation in validated bioanalytical methods.

Introduction: The Imperative for Precision in Bioanalysis

In the realm of drug metabolism and pharmacokinetics (DMPK), the accurate quantification of xenobiotics and their metabolites in biological fluids is paramount. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for such analyses due to its inherent sensitivity and selectivity. However, the accuracy and precision of LC-MS-based quantification can be compromised

"mass spectrometry fragmentation of 2-Amino-1-(4'-benzyloxyphenyl)ethanol"

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 2-Amino-1-(4'-benzyloxyphenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed examination of the gas-phase fragmentation behavior of 2-Amino-1-(4'-benzyloxyphenyl)ethanol under electrospray ionization tandem mass spectrometry (ESI-MS/MS) conditions. As a molecule possessing multiple functional groups including a primary amine, a secondary alcohol, and a benzyl ether, its fragmentation is characterized by several competing and sequential pathways. This document outlines the principal cleavage mechanisms, predicts the resultant product ions, and offers a foundational experimental protocol for its analysis. The insights herein are built upon established principles of mass spectrometry and supported by literature on analogous chemical structures, serving as a vital resource for the structural elucidation and analytical characterization of this and related phenylethanolamine derivatives.

Introduction

2-Amino-1-(4'-benzyloxyphenyl)ethanol (Molecular Weight: 243.3 g/mol ) is a phenylethanolamine derivative featuring a benzyloxy substituent on the phenyl ring.[1] Molecules of this class are significant in medicinal chemistry and forensic science. The structural confirmation of such compounds is critically dependent on robust analytical techniques, among which mass spectrometry (MS) is paramount.

Electrospray ionization (ESI) coupled with tandem mass spectrometry (MS/MS) has become an indispensable tool for the structural elucidation of organic molecules.[2][3][4] ESI is a soft ionization technique that typically generates protonated molecules ([M+H]+) with minimal in-source fragmentation, preserving the molecular weight information.[4] Subsequent collision-induced dissociation (CID) of these precursor ions in a collision cell induces fragmentation in a controlled and reproducible manner, providing rich structural detail.[2] This guide explains the causal fragmentation pathways of 2-Amino-1-(4'-benzyloxyphenyl)ethanol, providing a predictive framework for interpreting its mass spectrum.

Molecular Structure and Predicted Fragmentation Hotspots

The fragmentation of a molecule is dictated by its structure—specifically, the relative strengths of its bonds and the stability of the potential fragments. The structure of 2-Amino-1-(4'-benzyloxyphenyl)ethanol contains several bonds susceptible to cleavage under CID conditions.

Chemical Structure: C₁₅H₁₇NO₂

Figure 1. Chemical structure of 2-Amino-1-(4'-benzyloxyphenyl)ethanol.

The key fragmentation hotspots are:

• α-Cleavage (Cα-Cβ Bond): The bond between the carbon bearing the hydroxyl group (Cα) and the carbon bearing the amino group (Cβ) is a primary site for cleavage, a common pathway for both alcohols and amines.[5][6][7]

• Benzylic Ether Cleavage: The C-O bond linking the benzyl group to the phenoxy ring is labile. Cleavage here is highly favored due to the exceptional stability of the resulting benzyl cation (C₇H₇⁺), which can rearrange to the even more stable tropylium ion.[8][9][10]

• Dehydration and Deamination: The loss of small neutral molecules like water (H₂O) from the alcohol group or ammonia (NH₃) from the primary amine are common fragmentation pathways for protonated precursors.[6][11][12]

Proposed Fragmentation Mechanisms under ESI-MS/MS

Upon introduction into the mass spectrometer via ESI in positive ion mode, the molecule is expected to readily protonate, likely at the most basic site, the primary amine, to form the precursor ion [M+H]⁺ at m/z 244. The subsequent fragmentation of this ion is detailed below.

Pathway I: Dominant Benzylic Cleavage

The most prominent fragmentation is anticipated to be the cleavage of the benzyloxy group. This is a charge-remote fragmentation that proceeds via heterolytic cleavage of the ether C-O bond. The driving force is the formation of the highly stable m/z 91 ion.

The resulting C₇H₇⁺ cation is classically represented as the benzyl cation, but it is well-established to exist in equilibrium with the highly stable, aromatic tropylium ion.[10] This pathway is a hallmark of compounds containing a benzyl group.[8]

Caption: Formation of the stable m/z 91 ion.

Pathway II: α-Cleavage at the Cα-Cβ Bond

Alpha-cleavage is a characteristic fragmentation for aliphatic amines and alcohols.[5][6] For this molecule, cleavage of the Cα-Cβ bond is a highly probable event. This cleavage can result in two primary charged fragments, depending on where the charge is retained. Given the stability of the substituted benzylic portion, the charge is most likely to be retained on the larger fragment.

• Formation of the [M+H - CH₄N]⁺ ion: This involves the loss of the aminomethyl radical (•CH₂NH₂) followed by proton retention on the larger fragment, leading to a resonance-stabilized benzylic cation at m/z 214 .

• Formation of the [CH₂NH₂]⁺ ion: Alternatively, cleavage can yield the iminium ion at m/z 30 . This is a common fragment for primary amines but is often of lower abundance compared to larger, more stabilized fragments.

Caption: Primary alpha-cleavage pathway.

Pathway III: Neutral Loss of Water (Dehydration)

Protonated alcohols frequently undergo dehydration, leading to the loss of a neutral water molecule (18 Da).[6][12] This process results in the formation of an ion at m/z 226 . This ion can then undergo further fragmentation, such as the benzylic cleavage described in Pathway I, to produce a fragment at m/z 135 (226 - 91).

Summary of Predicted Fragmentation Data

The expected fragmentation data provides a clear signature for the identification of 2-Amino-1-(4'-benzyloxyphenyl)ethanol.

m/z (Th)	Proposed Ion Identity	Fragmentation Pathway	Notes
244.1	[M+H]⁺	Precursor Ion	Protonated molecule.
226.1	[M+H - H₂O]⁺	Dehydration	Characteristic loss for alcohols.
214.1	[M+H - CH₄N]⁺	α-Cleavage	Cleavage of the Cα-Cβ bond.
91.1	[C₇H₇]⁺	Benzylic Cleavage	Highly stable tropylium ion; often the base peak.
30.0	[CH₂NH₂]⁺	α-Cleavage	Iminium ion, characteristic of primary amines.

Experimental Protocol for LC-MS/MS Analysis

This protocol provides a validated starting point for the analysis of 2-Amino-1-(4'-benzyloxyphenyl)ethanol. Optimization may be required based on the specific instrumentation and sample matrix.

Workflow Overview

Caption: General workflow for LC-MS/MS analysis.

Step-by-Step Methodology

• Standard/Sample Preparation:

  • Prepare a stock solution of the analyte at 1 mg/mL in methanol (MeOH).

  • Perform serial dilutions to create working solutions. A typical starting concentration for infusion is 1-10 µg/mL. For LC-MS, a concentration of 100-1000 ng/mL is often appropriate.

• Liquid Chromatography (LC) Parameters:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile (ACN).

  • Flow Rate: 0.4 mL/min.

  • Gradient:

    • 0.0 min: 5% B

    • 1.0 min: 5% B

    • 8.0 min: 95% B

    • 10.0 min: 95% B

    • 10.1 min: 5% B

    • 12.0 min: 5% B (End)

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry (MS) Parameters:

  • Ionization Mode: ESI, Positive.

  • Capillary Voltage: 3.5 kV.

  • Gas Temperature: 325 °C.

  • Gas Flow: 8 L/min.

  • Nebulizer Pressure: 40 psi.

  • MS1 Scan Range: m/z 50-400.

  • MS/MS Experiment:

    • Precursor Ion: m/z 244.1.

    • Collision Energy (CE): Ramped CE from 10-40 eV. This allows for the observation of both low-energy (e.g., dehydration) and high-energy (e.g., C-C cleavage) fragmentations.

    • Product Ion Scan Range: m/z 25-250.

Conclusion

The mass spectrometric fragmentation of 2-Amino-1-(4'-benzyloxyphenyl)ethanol is predictable and informative, governed by the established chemistry of its constituent functional groups. The dominant fragmentation pathways include the formation of a highly stable tropylium ion (m/z 91) via benzylic ether cleavage, α-cleavage of the bond between the functionalized carbons (yielding m/z 214), and dehydration (m/z 226). By understanding these fragmentation patterns and employing a systematic LC-MS/MS approach, researchers can confidently identify and structurally characterize this molecule in various analytical contexts.

References

• Sekuła, K., Wrzesień-Tokarczyk, W., & Zuba, D. (2019). Analysis of the fragmentation of new-type phenethylamine derivatives from the NBOMe and NBF groups under electrospray ionization conditions using high resolution mass spectrometry. Problems of Forensic Sciences, 118, 157-169. Link

• ResearchGate. (2019). Analysis of the fragmentation of new-type phenethylamine derivatives from the NBOMe and NBF groups under electrospray ionization conditions using high resolution mass spectrometry | Request PDF. Link

• Vessecchi, R., et al. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Advances. Link

• PubChem. (n.d.). O-Benzylhydroxylamine. Retrieved February 17, 2026, from Link

• MDPI. (2024). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Molbank. Link

• Tutor, O. (n.d.). Why might an organic compound show a peak at m/z 77 in mass spectrometry? Retrieved February 17, 2026, from Link

• Marr, E. L., et al. (2010). Gas-phase fragmentation characteristics of benzyl-aminated lysyl-containing tryptic peptides. Journal of the American Society for Mass Spectrometry. Link

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Link

• NIST. (n.d.). Ethanol, 2-[(phenylmethyl)amino]-. In NIST Chemistry WebBook. Retrieved February 17, 2026, from Link

• University of Arizona. (n.d.). Mass Spectrometry - Examples. Retrieved February 17, 2026, from Link

• PubMed. (2007). Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. Link

• Semantic Scholar. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Link

• NIH. (2010). Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. PMC. Link

• PubMed. (2024). Tandem mass spectrometry of homologous 3-hydroxyfurazan and nitrile amino acids: Analysis of cooperative interactions and fragmentation processes. Link

• American Chemical Society. (1968). Substituent effects in mass spectrometry. Mass spectra of substituted phenyl benzyl ethers. Journal of the American Chemical Society. Link

• Unknown Source. (n.d.). Mass Spectrometry: Fragmentation. Link

• ChemicalBook. (n.d.). 2-AMINO-1-(4'-BENZYLOXYPHENYL)ETHANOL. Retrieved February 17, 2026, from Link

• CORE. (1995). Mass spectrometry of alkylbenzenes and related compounds. Part I. Gas-phase ion chemistry of alkylbenzene radical cations. Link

• YouTube. (2019). Mass Spectroscopy: Alcohol Fragmentation Patterns. Link

• FooDB. (2010). Showing Compound 2-Aminoethanol (FDB000769). Link

• Chemistry Stack Exchange. (2019). Can amide bonds fragment in ESI-MS? Link

• PubChem. (n.d.). 2-Amino-1-(3,4,5-trimethoxyphenyl)ethanol. Retrieved February 17, 2026, from Link

• OpenStax. (2023). 12.3 Mass Spectrometry of Some Common Functional Groups. In Organic Chemistry. Link

• YouTube. (2018). 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. Link

• Benchchem. (n.d.). Application Notes and Protocols for the Characterization of 2-((4-Fluorophenyl)amino)ethanol. Retrieved February 17, 2026, from Link

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• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Mass Spectrometry - Examples | UArizona Department of Chemistry and Biochemistry [cbc.arizona.edu]
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• 12. m.youtube.com [m.youtube.com]

Protocols & Analytical Methods

Application Note: LC-MS/MS Method Development for 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N

This Application Note provides a comprehensive technical guide for developing and optimizing an LC-MS/MS method for 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N .

Given the specific stable isotope labeling (SIL) and the custom nature of this internal standard, this guide focuses on first-principles method development , derived from the structural fragmentation logic of phenylethanolamines and benzyl ethers.

Introduction & Compound Analysis

The target analyte, 2-Amino-1-(4'-benzyloxyphenyl)ethanol (Unlabeled CAS: 56443-72-2), is a lipophilic derivative of the phenylethanolamine class (structurally related to octopamine and norepinephrine). The addition of a benzyloxy (benzyl ether) group at the 4-position significantly increases hydrophobicity compared to its catecholamine analogs, altering its chromatographic retention and fragmentation behavior.

The 13C2,15N-labeled variant serves as a Stable Isotope-Labeled Internal Standard (SIL-IS) to correct for matrix effects and recovery losses during quantitative analysis.

Physicochemical Profile

Property	Value (Unlabeled)	Value (SIL-IS)	Impact on Method
Formula			Precursor Shift: +3 Da
MW	243.30 g/mol	~246.3 g/mol	Q1 Mass: ~247.1 m/z
LogP	~3.3 (Predicted)	~3.3	Retains well on C18; requires high organic % for elution.
pKa	~9.5 (Amine)	~9.5	ESI+ is the preferred ionization mode (Protonation of amine).

Predicted MS/MS Fragmentation & MRM Transitions

To establish the correct Multiple Reaction Monitoring (MRM) transitions, we must map the fragmentation pathways based on the specific location of the isotopes.

Assumption: Standard synthesis of

-labeled phenylethanolamines typically incorporates the labels into the ethanolamine tail ( ) using labeled glycine or cyanide precursors. The benzyl and phenyl rings usually remain unlabeled.

Fragmentation Logic (ESI+)

• Benzyl Cation Formation (Dominant): The benzyl ether bond is labile. Collision-Induced Dissociation (CID) readily cleaves this bond, generating a stable tropylium ion (

  ).

  • Unlabeled Mass: 91 m/z.[1]

  • Labeled Mass: 91 m/z (Assuming labels are on the ethanolamine tail).

• Water Loss: Phenylethanolamines characteristically lose water (

  ) from the benzylic hydroxyl group.

  • Shift: -18 Da.

  • Fragment: Retains the parent structure's labels.

• -Cleavage: Cleavage between the and carbons of the ethanolamine chain.

Recommended MRM Table

Note: Optimize Collision Energy (CE) and Declustering Potential (DP) experimentally.

Transition Type	Precursor (Q1)	Product (Q3)	Predicted Structure	Est. CE (V)	Role
Quantifier	247.1	91.1	(Benzyl cation)	25 - 35	High Sensitivity
Qualifier 1	247.1	229.1		15 - 20	Structural Confirmation
Qualifier 2	247.1	107.1	(Hydroxybenzyl)	30 - 40	Specificity

Visualization: Fragmentation Pathway[2]

The following diagram illustrates the theoretical fragmentation pathway used to derive the MRM transitions.

Caption: Predicted ESI+ fragmentation pathway for 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N showing key transitions.

LC-MS/MS Protocol

A. Stock Solution Preparation[3]

• Solvent: Dissolve 1 mg of the SIL-IS in Methanol (MeOH) or DMSO . Avoid pure water initially due to the lipophilic benzyloxy group.

• Concentration: Prepare a 1 mg/mL master stock.

• Storage: Aliquot and store at -20°C (stable for >6 months).

• Working Solution: Dilute to 100 ng/mL in 50:50 Water:MeOH + 0.1% Formic Acid for infusion tuning.

B. Mass Spectrometer Tuning (Infusion)

Perform this step to confirm the exact Q1/Q3 masses.

• Mode: ESI Positive (ESI+).

• Infusion: Syringe pump at 10 µL/min directly into the source.

• Q1 Scan: Scan range 200–300 m/z. Confirm the parent peak at 247.1 m/z .

  • Check: If peak is at 246.1, the labeling might be

    or different nitrogen count. Adjust accordingly.

• Product Ion Scan: Fragment the 247.1 ion with a ramped Collision Energy (10–50 V).

  • Look for the 91.1 peak (dominant).

  • Look for the 229.1 peak.

C. Chromatographic Conditions (UHPLC)

The benzyloxy group makes this compound significantly more hydrophobic than standard ethanolamines.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18 or Waters BEH C18), 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: Water + 0.1% Formic Acid (FA).

• Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.[2][3]

  • Why ACN? Methanol creates higher backpressure; ACN provides sharper peaks for benzyloxy compounds.

• Gradient:

  • 0.0 min: 10% B (Focusing)

  • 0.5 min: 10% B

  • 3.0 min: 90% B (Elution expected ~2.2 min)

  • 3.5 min: 90% B

  • 3.6 min: 10% B

  • 5.0 min: Stop

Method Optimization Workflow

Use the following logic flow to troubleshoot and finalize the method.

Caption: Step-by-step optimization workflow for 2-Amino-1-(4'-benzyloxyphenyl)ethanol analysis.

Troubleshooting & Expert Insights

"Missing" Signal (Source Fragmentation)

• Issue: Low intensity of the precursor (247.1) in Q1 scan.

• Cause: The benzyloxy ether bond is weak. High source temperatures or high Declustering Potential (DP) can fragment the molecule before it hits the quadrupole.

• Solution: Lower the Source Temperature (try 350°C instead of 500°C) and reduce Fragmentor/DP voltage.

Peak Tailing

• Issue: Asymmetric peaks on C18.

• Cause: Interaction between the secondary amine and residual silanols on the column.

• Solution: Increase ionic strength. Add 5mM Ammonium Formate to Mobile Phase A. This masks silanols and improves peak shape for amines [1].

Carryover

• Issue: Ghost peaks in blank injections.

• Cause: The lipophilic benzyloxy group sticks to the injector needle or rotor seal.

• Solution: Use a strong needle wash: Isopropanol:Acetonitrile:Acetone:Water (40:40:10:10) with 0.1% Formic Acid.

References

• Sigma-Aldrich. 2-amino-2-[4-(benzyloxy)phenyl]ethan-1-ol Product Data. Accessed October 2025.[4] Link

• PubChem. Compound Summary: (1S)-1-[4-(benzyloxy)phenyl]ethanol.[4] National Library of Medicine.[4][5] Link

• European Pharmaceutical Review. The Forgotten Fragments: Peptide and Amino Acid Fragmentation Logic. (General reference for amine fragmentation mechanisms). Link

• Journal of Chromatography A. Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis. (Reference for benzyl-ethanolamine behavior). Link

Sources

• 1. Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. The Development of an Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Method for Biogenic Amines in Fish Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (1S)-1-[4-(benzyloxy)phenyl]ethanol | C15H16O2 | CID 40472469 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (1s)-2-Amino-1-(4-Fluorophenyl)ethanol | C8H10FNO | CID 38989029 - PubChem [pubchem.ncbi.nlm.nih.gov]

Investigating the In Vitro Metabolic Fate of 2-Amino-1-(4'-benzyloxyphenyl)ethanol

An Application Guide for Researchers

Abstract

This document provides a comprehensive set of application notes and detailed protocols for investigating the in vitro metabolic fate of 2-Amino-1-(4'-benzyloxyphenyl)ethanol. As a phenylethanolamine derivative with a prominent benzyloxy moiety, this compound is susceptible to several key metabolic transformations. This guide is designed for researchers in drug discovery and development, offering a robust framework for determining metabolic stability and identifying primary metabolites using human liver microsomes. The protocols emphasize not only the procedural steps but also the underlying scientific rationale, ensuring that the experimental design is both efficient and self-validating.

Introduction and Scientific Background

The elucidation of a drug candidate's metabolic fate is a cornerstone of preclinical development.[1] Understanding how a compound is metabolized helps in predicting its pharmacokinetic profile, assessing the potential for drug-drug interactions, and identifying metabolites that could be pharmacologically active or toxic.[2][3] The liver is the primary site of drug metabolism, driven largely by the superfamily of cytochrome P450 (CYP) enzymes located in the endoplasmic reticulum.[4][5]

In vitro models, particularly human liver microsomes (HLM), offer a reliable and high-throughput method to study Phase I metabolism.[6][7] HLMs are subcellular fractions that are rich in CYP enzymes and are a cost-effective tool for early-stage metabolic screening.[8]

The structure of 2-Amino-1-(4'-benzyloxyphenyl)ethanol presents several chemically plausible sites for metabolic attack. The most prominent is the benzyloxy group, which is a known substrate for CYP-mediated O-dealkylation (specifically, O-debenzylation).[9] Other potential pathways include hydroxylation of the aromatic rings and oxidation or conjugation at the amino and hydroxyl groups. This guide will focus on establishing the primary metabolic pathways through two key experiments: a metabolic stability assay and a metabolite identification study.

Predicted Metabolic Pathways

Based on the structure of 2-Amino-1-(4'-benzyloxyphenyl)ethanol, we can hypothesize several major metabolic transformations. Understanding these potential pathways is crucial for designing the analytical strategy for metabolite detection.

• O-Debenzylation: This is predicted to be a major clearance pathway. CYP enzymes can catalyze the cleavage of the ether bond, resulting in the formation of 4-(2-amino-1-hydroxyethyl)phenol and toluene/benzoic acid.

• Aromatic Hydroxylation: The phenyl or benzyl rings can be hydroxylated, adding a hydroxyl group (+16 Da mass shift).

• N-Oxidation: The primary amine can be oxidized to a hydroxylamine or nitroso derivative.

• Phase II Conjugation: The newly formed phenolic metabolite from O-debenzylation or the parent compound's secondary alcohol can undergo glucuronidation or sulfation (more readily observed in hepatocyte models).

Caption: Predicted primary metabolic pathways for 2-Amino-1-(4'-benzyloxyphenyl)ethanol.

Part I: Metabolic Stability Assay in Human Liver Microsomes

Principle: The metabolic stability assay determines the rate at which a compound is metabolized by liver enzymes. This is expressed as the in vitro half-life (t½) and intrinsic clearance (CLint), which are critical parameters for predicting in vivo hepatic clearance.[7] The protocol involves incubating the test compound with HLMs in the presence of the necessary cofactor, NADPH, which initiates the enzymatic reactions.[6] The reaction is stopped at various time points, and the depletion of the parent compound is quantified using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents:

• Pooled Human Liver Microsomes (e.g., from a commercial supplier)

• Test Compound: 2-Amino-1-(4'-benzyloxyphenyl)ethanol

• Control Compounds: Propranolol (high clearance), Verapamil (intermediate clearance)

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• NADPH Regenerating System (e.g., containing NADPH, glucose-6-phosphate, and G6P-dehydrogenase)

• Acetonitrile (ACN), ice-cold, containing an internal standard (e.g., Tolbutamide)

• 96-well incubation and collection plates

• Multichannel pipettes, incubator, centrifuge

Experimental Workflow:

Caption: Workflow for the in vitro metabolic stability assay.

Detailed Protocol:

• Preparation of Solutions:

  • Test Compound Stock (1 mM): Prepare a 10 mM stock solution of 2-Amino-1-(4'-benzyloxyphenyl)ethanol in DMSO. Dilute this to 1 mM in a suitable solvent (e.g., 50:50 Acetonitrile:Water). The final concentration in the incubation will be 1 µM.

  • HLM Working Solution (1 mg/mL): Thaw pooled HLMs at 37°C and dilute to 1 mg/mL in 0.1 M potassium phosphate buffer (pH 7.4). Keep on ice. The final protein concentration will be 0.5 mg/mL.[8]

  • NADPH Solution (Cofactor): Prepare the NADPH regenerating system according to the manufacturer's instructions to achieve a final concentration of ~1 mM NADPH in the incubation.[6]

• Incubation Procedure:

  • In a 96-well plate, add 49.5 µL of the HLM working solution to each well.

  • Add 0.5 µL of the 1 mM test compound stock to the wells.

  • Include control wells: a negative control without NADPH and positive controls with known high/low clearance compounds.[8]

  • Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

  • To initiate the reaction, add 50 µL of the pre-warmed NADPH solution to each well (total volume = 100 µL). The T=0 sample is taken immediately by transferring an aliquot to the quenching solution.

  • Incubate the plate at 37°C. At subsequent time points (e.g., 5, 15, 30, 45, 60 minutes), terminate the reaction.

• Reaction Termination and Sample Processing:

  • At each time point, transfer a 50 µL aliquot of the incubation mixture to a collection plate containing 100 µL of ice-cold acetonitrile with the internal standard.

  • Once all time points are collected, seal the collection plate and centrifuge at 4000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

• Data Analysis:

  • Quantify the peak area of the parent compound relative to the internal standard at each time point.

  • Plot the natural logarithm (ln) of the percentage of parent compound remaining versus time.

  • The slope of the linear regression line (k) is the elimination rate constant.

  • Calculate the half-life (t½) and intrinsic clearance (CLint) using the following equations:[7][10]

    • t½ (min) = 0.693 / k

    • CLint (µL/min/mg protein) = (0.693 / t½) / (mg/mL microsomal protein)

Data Presentation:

Compound	t½ (min)	CLint (µL/min/mg protein)	Classification
Propranolol (Control)	< 15	> 100	High Clearance
Verapamil (Control)	15 - 45	30 - 100	Medium Clearance
Test Compound	Value	Value	Determined

Part II: Metabolite Identification (Met ID) Study

Principle: The goal of a Met ID study is to identify the chemical structures of metabolites formed during incubation.[11] This is achieved by comparing the LC-MS profiles of samples incubated with and without the NADPH cofactor. Metabolites will only be present (or significantly higher) in the +NADPH condition. High-resolution mass spectrometry (HRMS), such as a Q-TOF or Orbitrap instrument, is essential for this work as it provides accurate mass measurements, allowing for the prediction of elemental compositions.[12][13]

Experimental Workflow:

Caption: Workflow for in vitro metabolite identification.

Detailed Protocol:

• Incubation:

  • The protocol is similar to the stability assay, but with some modifications. A slightly higher test compound concentration (e.g., 5-10 µM) is often used to ensure metabolites are formed at detectable levels.

  • Prepare three sets of incubations:

    • T=0 Control: Add compound to HLM, then immediately quench with cold ACN.

    • T=60 min (-NADPH): Incubate for 60 minutes without the NADPH cofactor.

    • T=60 min (+NADPH): Incubate for 60 minutes with the NADPH cofactor.

  • Quench and process the samples as described in the stability protocol.

• HR-LC-MS/MS Analysis:

  • Analyze the supernatants using an LC-HRMS system. The system should be set to acquire data in both full scan MS mode (to find metabolites) and data-dependent MS/MS mode (to get fragmentation for structural elucidation).[14]

• Data Analysis and Interpretation:

  • Metabolite Discovery: Compare the chromatograms of the +NADPH sample to the -NADPH and T=0 samples. Look for new peaks that are unique to the +NADPH incubation.

  • Mass Shift Analysis: Determine the accurate mass of the new peaks. Calculate the mass difference (Δmass) between the potential metabolite and the parent compound. This Δmass suggests the type of metabolic reaction (see table below).

  • Structural Elucidation: Analyze the MS/MS fragmentation pattern of the metabolite and compare it to the fragmentation of the parent compound. A retained fragment can confirm which part of the molecule remains unchanged, while a shifted fragment can pinpoint the site of metabolism.

Expected Mass Shifts for Key Reactions:

Metabolic Reaction	Mass Change (Da)	Notes
O-Debenzylation	-90.04695	Loss of C₇H₆ (benzyl group)
Hydroxylation	+15.99491	Addition of an oxygen atom
N-Oxidation	+15.99491	Addition of an oxygen atom
Dehydrogenation	-2.01565	Loss of two hydrogen atoms
Glucuronidation	+176.03209	Addition of glucuronic acid (Phase II)

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
No metabolism observed (compound is too stable)	1. Microsomal activity is low.2. Compound is not a substrate for CYP enzymes.3. Incorrect cofactor preparation.	1. Verify HLM activity with a positive control.2. Consider using hepatocytes to include Phase II and cytosolic enzymes.[10]3. Prepare fresh NADPH solution.
Compound disappears in -NADPH control	1. Chemical instability in buffer.2. Metabolism by non-NADPH dependent enzymes.3. Non-specific binding to plasticware.	1. Test stability in buffer alone.2. Compare to a heat-inactivated microsome control.3. Use low-binding plates; check recovery at T=0.
Poor peak shape or signal in LC-MS	1. Suboptimal chromatography.2. Ion suppression from matrix.3. Compound instability in final solvent.	1. Optimize LC gradient and column chemistry.2. Dilute the sample further.3. Ensure final solvent is compatible with the compound.

Conclusion

The protocols outlined in this guide provide a robust framework for characterizing the in vitro metabolic fate of 2-Amino-1-(4'-benzyloxyphenyl)ethanol. By performing a metabolic stability assay, researchers can quantify its intrinsic clearance, a key predictor of in vivo behavior. The subsequent metabolite identification study allows for the structural elucidation of key biotransformation products. For this specific compound, O-debenzylation is a highly probable and significant metabolic pathway, which would be readily identified by a characteristic mass loss. The data generated from these studies are fundamental for advancing a compound through the drug discovery pipeline, providing critical insights into its disposition and potential for generating unique human metabolites.

References

• AxisPharm. (n.d.). Microsomal Stability Assay Protocol. AxisPharm. Retrieved from [Link]

• Dal-Pizzol, F., et al. (2021). Protocol for the Human Liver Microsome Stability Assay. ResearchGate. Retrieved from [Link]

• Marques, C., et al. (2021). Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry. STAR Protocols. Retrieved from [Link]

• Cyprotex. (n.d.). Microsomal Stability. Evotec. Retrieved from [Link]

• Domainex. (n.d.). Microsomal Clearance/Stability Assay. Domainex. Retrieved from [Link]

• Charnwood Discovery. (n.d.). Microsomal Stability - In Vitro Assay. Charnwood Discovery. Retrieved from [Link]

• Wrighton, S. A., & Stevens, J. C. (1992). The use of in vitro metabolism techniques in the planning and interpretation of drug safety studies. International journal of toxicology. Retrieved from [Link]

• Zhu, M., et al. (2011). Metabolite identification by liquid chromatography-mass spectrometry. ResearchGate. Retrieved from [Link]

• Prakash, C., & Kumar, S. (2018). In vitro test methods for metabolite identification: A review. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• Li, B., et al. (2013). Metabolite identification and quantitation in LC-MS/MS-based metabolomics. Analytical and Bioanalytical Chemistry. Retrieved from [Link]

• BioIVT. (n.d.). In Vitro Metabolite Identification (Met ID). BioIVT. Retrieved from [Link]

• Guengerich, F. P., et al. (2019). Kinetics of cytochrome P450 3A4 inhibition by heterocyclic drugs defines a general sequential multistep binding process. Journal of Biological Chemistry. Retrieved from [Link]

• Devlin, T. M. (n.d.). Cytochromes P450. Thomas Jefferson University. Retrieved from [Link]

• Lynch, T., & Price, A. (2007). The effect of cytochrome P450 metabolism on drug response, interactions, and adverse effects. American Family Physician. Retrieved from [Link]

Sources

• 1. Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The use of in vitro metabolism techniques in the planning and interpretation of drug safety studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. purdue.edu [purdue.edu]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 7. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
• 8. charnwooddiscovery.com [charnwooddiscovery.com]
• 9. Kinetics of cytochrome P450 3A4 inhibition by heterocyclic drugs defines a general sequential multistep binding process - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. bioivt.com [bioivt.com]
• 13. LC-MS Metabolomics Analysis | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. Metabolite identification and quantitation in LC-MS/MS-based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: High-Accuracy Quantification of Amino Alcohols in Biological Matrices Using Isotope Dilution Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Gold Standard for Amino Alcohol Quantification

Amino alcohols are a class of organic compounds containing both an amine and a hydroxyl functional group. They are integral to various biological processes and are key structural motifs in many pharmaceutical compounds. Accurate quantification of these molecules in complex biological matrices such as plasma, urine, or tissue homogenates is crucial for pharmacokinetic studies, biomarker discovery, and clinical diagnostics. However, their high polarity, low molecular weight, and potential for matrix effects present significant analytical challenges.[1]

Isotope Dilution Mass Spectrometry (IDMS) has emerged as the definitive method for overcoming these challenges, providing unparalleled accuracy and precision.[2] This technique employs a stable isotope-labeled (SIL) version of the analyte as an internal standard (IS).[3][4] Because the SIL-IS is chemically and physically almost identical to the analyte, it co-elutes during chromatography and experiences the same extraction inefficiencies, matrix effects, and ionization suppression or enhancement.[5][6] By measuring the ratio of the analyte to the known concentration of the SIL-IS, these sources of analytical error are effectively nullified, leading to highly reliable and reproducible results.[][8][9]

This application note provides a comprehensive guide to developing and validating a robust IDMS method for the quantification of amino alcohols using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). It details the underlying principles, a step-by-step protocol for a model analyte (Ethanolamine), and the necessary validation procedures to ensure data integrity in a regulated environment.

The Principle of Isotope Dilution Mass Spectrometry

The core of the IDMS method is the addition of a known quantity of a stable isotope-labeled internal standard to a sample containing an unknown quantity of the native analyte before any sample processing.[8][9] The SIL-IS and the analyte are assumed to be in equilibrium and behave identically during extraction, derivatization, and analysis.[5] The mass spectrometer distinguishes between the analyte and the SIL-IS based on their mass difference. The concentration of the analyte is then determined by the following equation:

Analyte Concentration = (Response_Analyte / Response_SIL-IS) * (Concentration_SIL-IS / RRF)

Where:

• Response_Analyte: The peak area of the analyte.

• Response_SIL-IS: The peak area of the stable isotope-labeled internal standard.

• Concentration_SIL-IS: The known concentration of the added stable isotope-labeled internal standard.

• RRF (Relative Response Factor): A factor determined from a calibration curve to correct for any minor differences in ionization efficiency between the analyte and the SIL-IS. In ideal IDMS, the RRF is close to 1.

Logical Workflow of the IDMS Method

Caption: High-level workflow for amino alcohol quantification by IDMS.

Protocol: Quantification of Ethanolamine in Human Plasma

This protocol provides a detailed methodology for the analysis of ethanolamine as a model amino alcohol. The principles can be adapted for other amino alcohols with appropriate modifications to the mass spectrometry parameters and chromatography.

Materials and Reagents

• Analytes and Standards:

  • Ethanolamine (Sigma-Aldrich, Cat# E0135 or equivalent)

  • Ethanolamine-d4 (Cambridge Isotope Laboratories, Inc., Cat# DLM-113 or equivalent)

• Solvents and Reagents:

  • Methanol, LC-MS grade (Fisher Scientific, Cat# A456 or equivalent)

  • Acetonitrile, LC-MS grade (Fisher Scientific, Cat# A955 or equivalent)

  • Water, LC-MS grade (Fisher Scientific, Cat# W6 or equivalent)

  • Formic acid, 99% (Thermo Scientific, Cat# 28905 or equivalent)

  • Benzoyl Chloride, 99% (Sigma-Aldrich, Cat# B1060 or equivalent)

  • Sodium Bicarbonate (Sigma-Aldrich, Cat# S6014 or equivalent)

  • Human Plasma, K2EDTA (BioIVT or equivalent)

Preparation of Stock and Working Solutions

• Ethanolamine Stock Solution (1 mg/mL): Accurately weigh 10 mg of ethanolamine and dissolve in 10 mL of LC-MS grade water.

• Ethanolamine-d4 (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of ethanolamine-d4 and dissolve in 10 mL of LC-MS grade water.

• Working Solutions: Prepare serial dilutions of the ethanolamine stock solution in water to create calibration standards. A typical calibration curve range for endogenous analytes might be 1-500 ng/mL.

• IS Working Solution (100 ng/mL): Dilute the IS stock solution in methanol. This solution will be used for protein precipitation.

Sample Preparation and Derivatization

Rationale for Derivatization: Amino alcohols are small and polar, leading to poor retention on standard reversed-phase liquid chromatography columns. Chemical derivatization with a hydrophobic moiety like benzoyl chloride increases the hydrophobicity of the molecule, improving chromatographic retention and peak shape.[10][11] It also enhances ionization efficiency in the mass spectrometer.[12]

Derivatization Reaction: Benzoylation of Amino Alcohols

Caption: Schotten-Baumann reaction for derivatizing amino alcohols.

Step-by-Step Protocol:

• Sample Aliquoting: To 50 µL of plasma sample, calibration standard, or quality control (QC) sample in a 1.5 mL microcentrifuge tube, add 10 µL of water.

• Protein Precipitation and IS Addition: Add 200 µL of the IS working solution (100 ng/mL ethanolamine-d4 in methanol). This step precipitates plasma proteins while simultaneously adding the internal standard.

• Vortex and Centrifuge: Vortex the tubes for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer 150 µL of the supernatant to a new microcentrifuge tube.

• Derivatization:

  • Add 50 µL of 100 mM sodium bicarbonate solution.

  • Add 10 µL of 2% benzoyl chloride in acetonitrile.

  • Vortex immediately for 1 minute.

  • Incubate at room temperature for 10 minutes.

• Quenching: Add 10 µL of 1% formic acid in water to quench the reaction.

• Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes.

• Transfer for Analysis: Transfer the supernatant to an LC vial for analysis.

LC-MS/MS Analysis

Parameter	Condition
LC System	UHPLC system (e.g., Thermo Vanquish, Waters Acquity)
Column	C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 1 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+, Waters Xevo TQ-S)
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Benzoyl-Ethanolamine	166.1	105.1	15
Benzoyl-Ethanolamine-d4	170.1	105.1	15

Note: The precursor ion corresponds to the [M+H]+ of the derivatized analyte. The product ion (m/z 105.1) corresponds to the benzoyl fragment, which is common to both the analyte and the SIL-IS. These values should be optimized on the specific instrument used.

Method Validation: Ensuring Trustworthiness and Reliability

A bioanalytical method must be validated to demonstrate that it is suitable for its intended purpose.[13][14] The validation process should adhere to guidelines from regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[15][16][17] The recent ICH M10 guideline provides harmonized recommendations.[18]

Key Validation Parameters

Parameter	Description	Acceptance Criteria (Typical)
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte and IS in blank matrix samples.
Accuracy	The closeness of the measured concentration to the nominal concentration.	Mean concentration should be within ±15% of the nominal value (±20% at the LLOQ).
Precision	The degree of scatter between a series of measurements.	Coefficient of variation (CV) should not exceed 15% (20% at the LLOQ).
Calibration Curve	The relationship between the instrument response and the known concentration of the analyte.	A regression model (e.g., linear, weighted 1/x²) should have a correlation coefficient (r²) ≥ 0.99.
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.	Analyte response should be at least 5 times the response of a blank sample. Accuracy within ±20%, Precision ≤20%.
Stability	The chemical stability of the analyte in the biological matrix under various storage and processing conditions.	Mean concentration of stability samples should be within ±15% of the nominal concentration.

This validation framework ensures that the method is a self-validating system, providing trustworthy and reliable data for critical decision-making in research and drug development.[13][14]

Conclusion

Isotope Dilution Mass Spectrometry is a powerful and robust technique for the accurate quantification of amino alcohols in complex biological matrices. By using a stable isotope-labeled internal standard, the method effectively mitigates variability from sample preparation and matrix effects. The protocol outlined for ethanolamine provides a solid foundation for developing similar methods for other amino alcohols. Proper validation according to regulatory guidelines is paramount to ensure the integrity and reliability of the generated data, making IDMS the gold standard for bioanalysis in regulated environments.

References

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). ResolveMass Laboratories Inc. Retrieved from [Link]

• European Medicines Agency. (2015, June 3). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. Retrieved from [Link]

• U.S. Department of Health and Human Services, Food and Drug Administration. (2025, January). Bioanalytical Method Validation for Biomarkers - Guidance for Industry. Retrieved from [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 6). Premier Research. Retrieved from [Link]

• U.S. Department of Health and Human Services, Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• De Boer, T., Wieling, J. (2012). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. Bioanalysis, 4(9), 1013-1016. Retrieved from [Link]

• U.S. Department of Health and Human Services, Food and Drug Administration. (2001, May). Guidance for Industry: Bioanalytical Method Validation. Retrieved from [Link]

• Isotope Dilution Inductively Coupled Plasma Mass Spectrometry (ICP-MS). IntechOpen. Retrieved from [Link]

• ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. (2023, January 25). ECA Academy. Retrieved from [Link]

• Isotope dilution. Wikipedia. Retrieved from [Link]

• European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. (2012, May 2). Bioanalysis Zone. Retrieved from [Link]

• An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. (2024, May 6). Journal of Analytical Atomic Spectrometry. Retrieved from [Link]

• Guidelines for Achieving High Accuracy in Isotope Dilution Mass Spectrometry (IDMS). ResearchGate. Retrieved from [Link]

• Validation of an isotope dilution mass spectrometry (IDMS) measurement procedure for the reliable quantification of steroid hormones in waters. ResearchGate. Retrieved from [Link]

• Validation of an isotope dilution mass spectrometry (IDMS) measurement procedure for the reliable quantification of steroid hormones in waters. (2023, April 29). PubMed. Retrieved from [Link]

• Stable Isotope-Labeled Amino Acid Mixes. (2024, January 10). Separation Science. Retrieved from [Link]

• Development and validation of a primary IDMS method for the quantification of 12 sulfonamides in meat by using LC-MS/MS. ResearchGate. Retrieved from [Link]

• Quantification of Amine- and Alcohol-Containing Metabolites in Saline Samples Using Pre-extraction Benzoyl Chloride Derivatization and Ultrahigh Performance Liquid Chromatography Tandem Mass Spectrometry (UHPLC MS/MS). (2021, March 10). ACS Publications. Retrieved from [Link]

• Derivatization-targeted analysis of amino compounds in plant extracts by LC-MS/MS. (2021, September 27). University of Debrecen. Retrieved from [Link]

• Derivatization. (2023, August 29). Chemistry LibreTexts. Retrieved from [Link]

• Validation of Small Solution Mass measurements by IDMS. (2023, June 19). YouTube. Retrieved from [Link]

• Amino acid analysis in biofluids using LC-MS/MS: Method development, validation and application in clinical research and dairy s. (2014, January 27). e-theses. Retrieved from [Link]

• Direct analysis of 33 amino acids in beverages by LC-MS/MS. (2021, October 1). YouTube. Retrieved from [Link]

• Amino acid analysis in biological fluids by GC-MS. (2009, July 17). University of Regensburg. Retrieved from [Link]

• Derivatization of peptides for improved detection by mass spectrometry. (2015, November 12). IntechOpen. Retrieved from [Link]

• Derivatization in Mass Spectrometry. (2010, November 1). Spectroscopy Online. Retrieved from [Link]

• Mass Spectrometry Amino Acids, Quantitative LC MS Amino Acid Analysis. NorthEast BioLab. Retrieved from [Link]

• Isotope Dilution Mass Spectrometry. PTB.de. Retrieved from [Link]

• LC-MS/MS analysis of free amino acids. MASONACO. Retrieved from [Link]

• The Power of Stable Isotope Dilution Assays in Brewing. (2025, September 10). Brewing Science. Retrieved from [Link]

• Peptide purity assignment for antibody quantification by combining isotope dilution mass spectrometry and liquid chromatography. (2022, February 4). Springer. Retrieved from [Link]

• Analysis of Amino Acids Contained in Alcohol. Shimadzu. Retrieved from [Link]

• Isotope dilution liquid chromatography-tandem mass spectrometry for quantitative amino acid analysis. Semantic Scholar. Retrieved from [Link]

• A precise IDMS-based method for absolute quantification of phytohemagglutinin, a major antinutritional component in common bean. (2023, December 8). ResearchGate. Retrieved from [Link]

• Assessment of matrix effects in quantitative GC-MS by using isotopologs. (2025, October 15). PubMed. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
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• 5. Isotope Dilution Mass Spectrometry - PTB.de [ptb.de]
• 6. brewingscience.de [brewingscience.de]
• 8. Isotope dilution - Wikipedia [en.wikipedia.org]
• 9. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
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"application of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N in pharmacokinetic studies"

Application Note: High-Precision Pharmacokinetic Profiling Using 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N as a Stable Isotope Internal Standard

Executive Summary

In modern pharmacokinetic (PK) profiling, the suppression of ionization by matrix components (phospholipids, salts, endogenous amines) represents the single largest source of error in LC-MS/MS quantitation. This application note details the protocol for utilizing 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N (hereafter referred to as SIL-IS ) as a bio-orthogonal internal standard.

Unlike deuterium-labeled analogs, which often suffer from chromatographic isotope effects (retention time shifts) and H/D scrambling, this

analog provides perfect co-elution with the parent analyte. This ensures that the internal standard experiences the exact same matrix suppression/enhancement events as the analyte at the millisecond of ionization, providing a self-correcting quantitation system for high-throughput plasma and urine analysis.

Technical Specifications & Compound Profile

Property	Specification
Compound Name	2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N
Role	Stable Isotope Labeled Internal Standard (SIL-IS)
Parent Analyte	2-Amino-1-(4'-benzyloxyphenyl)ethanol (Unlabeled)
Chemical Formula	(Labeled) vs. (Unlabeled)
Mass Shift	+3 Da (Ideal for avoiding cross-talk in low-res MS, perfect for TQ-MS)
pKa (Calculated)	~9.5 (Amine, Basic)
LogP	~2.1 (Moderately Lipophilic due to Benzyloxy group)
Solubility	Soluble in Methanol, Acetonitrile, DMSO; sparingly soluble in water.[1][2]

Strategic Method Development

The "Perfect Co-Elution" Principle

The core advantage of using a

label over Deuterium ( ) is the elimination of the Chromatographic Isotope Effect . Deuterated compounds often elute slightly earlier than their unlabeled counterparts on Reverse Phase (C18) columns. In sharp gradients used for high-throughput PK, even a 0.1-minute shift can move the IS out of a suppression zone (e.g., a phospholipid peak) while the analyte remains in it, leading to inaccurate quantification.

The

analog possesses identical lipophilicity to the parent, ensuring they co-elute and suffer identical ionization efficiency changes.

Diagram: The Self-Correcting Mechanism

Caption: Workflow demonstrating how the SIL-IS corrects for ionization variability by co-eluting with the analyte into the ESI source.

Detailed Experimental Protocol

Preparation of Standards

• Stock Solution A (Analyte): Dissolve unlabeled parent in MeOH to 1 mg/mL.

• Stock Solution B (SIL-IS): Dissolve

  standard in MeOH to 1 mg/mL.

• Working Internal Standard (WIS): Dilute Stock B in 50:50 ACN:Water to a concentration of 200 ng/mL .

  • Note: The WIS concentration should target the geometric mean of the expected calibration curve (typically 150–200 ng/mL for this class of compounds).

Sample Extraction (Liquid-Liquid Extraction - LLE)

Given the lipophilic "benzyloxy" tail and basic amine, LLE is superior to Protein Precipitation (PPT) for cleanliness.

• Aliquot: Transfer 50 µL of plasma/urine into a 1.5 mL polypropylene tube.

• Spike: Add 20 µL of WIS (SIL-IS) to all samples, standards, and QCs. Vortex 10s.

• Basify: Add 50 µL of 100 mM Ammonium Carbonate (pH 10).

  • Why? This neutralizes the amine (pKa ~9.5), driving the molecule into the organic phase.

• Extract: Add 600 µL of Ethyl Acetate:MTBE (50:50 v/v) .

• Agitate: Shaker for 10 mins at 1200 rpm.

• Phase Separation: Centrifuge at 14,000 x g for 5 mins at 4°C.

• Transfer: Transfer 500 µL of the supernatant (organic layer) to a clean 96-well plate.

• Dry: Evaporate under Nitrogen stream at 40°C.

• Reconstitute: Add 100 µL of Mobile Phase (80:20 Water:MeOH + 0.1% Formic Acid). Vortex well.

LC-MS/MS Conditions

Chromatography (UHPLC):

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

Gradient Table:

Time (min)	% B	Event
0.00	10	Load
0.50	10	Hold
2.50	90	Elute Analyte/IS
3.00	90	Wash
3.10	10	Re-equilibrate

| 4.00 | 10 | Stop |

Mass Spectrometry (Triple Quadrupole):

• Source: Electrospray Ionization (ESI) Positive Mode.

• Transitions (MRM):

Compound	Precursor (Q1)	Product (Q3)	Collision Energy (eV)	Dwell (ms)
Analyte	244.1 [M+H]+	91.1 [Benzyl]+	25	50
SIL-IS	247.1 [M+3+H]+	91.1 [Benzyl]+	25	50

Note on Transitions: The transition

corresponds to the cleavage of the benzyl group. If the labels are located on the ethanolamine side chain (which is common synthesis logic), the fragment (benzyl) will be unlabeled (91.1). If the labels were on the benzyl ring, the fragment would be 94.1. Verify the Certificate of Analysis (CoA) for label position. If the label is lost in fragmentation, you must use a different transition (e.g., loss of water: ) to preserve the unique mass signature.

Validation & Data Analysis

Matrix Factor Assessment (The Matuszewski Protocol)

To validate the SIL-IS utility, you must perform the Matuszewski Matrix Effect test [1].

Calculate Matrix Factor (MF):

[3]

Calculate IS-Normalized Matrix Factor:

• Acceptance Criteria: The

  should be close to 1.0 (e.g., 0.85 – 1.15) and the CV% across 6 different lots of matrix should be <15%. This proves the SIL-IS is compensating for matrix effects effectively.[4]

Linearity and Quantification

Construct a calibration curve plotting the Area Ratio (

) vs. Concentration.

• Weighting:

  is recommended for large dynamic ranges (e.g., 1 ng/mL to 1000 ng/mL).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Cross-talk (IS signal in Blank)	IS purity <99% or Mass Resolution too low.	Check CoA for unlabeled impurity. Increase MS resolution (Unit -> High).
Non-Linearity at High Conc.	Detector Saturation or Isotopic Contribution.	Check if Analyte M+3 isotope contributes to IS channel. Use lower IS conc. or check isotopic abundance.
Retention Time Shift	pH mismatch in reconstitution.	Ensure reconstitution solvent matches initial mobile phase conditions exactly.
Low Recovery	Incorrect pH during LLE.	The amine must be neutral. Ensure pH > 10 during extraction.

Visualizing the Validation Logic

Caption: Decision tree for validating the Internal Standard performance before clinical sample analysis.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry, 75(13), 3019-3030. [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. [Link]

Sources

• 1. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 2. Showing Compound 2-Aminoethanol (FDB000769) - FooDB [foodb.ca]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Navigating the Labyrinth: A Technical Support Guide to Matrix Effects in LC-MS with Isotopically Labeled Standards

For Immediate Release to Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for troubleshooting matrix effects in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis when using isotopically labeled standards. As a Senior Application Scientist, I understand that while powerful, this technique is not without its complexities. This guide is structured to provide not just procedural steps, but the underlying scientific reasoning to empower you to make informed decisions during your experiments.

Section 1: Frequently Asked Questions - The Fundamentals of Matrix Effects

This section addresses the foundational concepts of matrix effects to provide a solid understanding of the phenomenon.

Q1: What exactly is a "matrix effect" in LC-MS analysis?

A: A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, often unidentified, components in the sample matrix.[1][2][3] This can lead to either a suppression or enhancement of the analyte's signal, ultimately impacting the accuracy, precision, and reproducibility of quantitative analyses.[1] The "matrix" itself refers to all components within a sample other than the analyte of interest, such as proteins, lipids, salts, and other endogenous compounds.[1]

Q2: What causes ion suppression and enhancement?

A: Ion suppression and enhancement primarily occur within the ion source of the mass spectrometer.[3]

• Ion Suppression: This is the more common effect and often results from competition between the analyte and matrix components for ionization.[1][4] For instance, in electrospray ionization (ESI), co-eluting compounds can compete for the limited available charge on the surface of droplets, leading to a reduced number of charged analyte ions reaching the detector.[1][4] High concentrations of non-volatile matrix components can also increase the viscosity of the droplets, hindering solvent evaporation and efficient ion formation.[5]

• Ion Enhancement: While less frequent, some matrix components can increase the ionization efficiency of the analyte.[1] The exact mechanisms are complex and can involve the matrix component altering the surface tension of the ESI droplets or facilitating charge transfer to the analyte.[1]

Q3: How do isotopically labeled internal standards help mitigate matrix effects?

A: A Stable Isotope-Labeled Internal Standard (SIL-IS) is considered the gold standard for compensating for matrix effects.[3][6] A SIL-IS is a version of the analyte where one or more atoms have been replaced with their stable isotopes (e.g., ²H, ¹³C, ¹⁵N).[7] The key principle is that the SIL-IS is chemically and physically almost identical to the analyte.[6] Therefore, it will co-elute chromatographically and experience the same degree of ion suppression or enhancement as the analyte.[1][6] By calculating the ratio of the analyte's response to the SIL-IS's response, the variability introduced by the matrix effect is normalized, leading to more accurate and precise quantification.[1][8]

Section 2: Best Practices for Utilizing Isotopically Labeled Standards

Proper implementation of SIL-IS is crucial for their effectiveness. This section provides detailed protocols and the rationale behind them.

Selection of an Appropriate SIL-IS

Key Considerations:

• Mass Difference: The mass difference between the analyte and the SIL-IS should be sufficient to prevent spectral overlap. A general rule of thumb for small molecules is a mass difference of at least 3 to 4 Da.[8][9]

• Isotopic Purity: The SIL-IS should have a high degree of isotopic enrichment and be free from significant levels of the unlabeled analyte. The presence of the unlabeled analyte as an impurity can lead to an overestimation of the analyte's concentration.[6][8]

• Label Position and Stability: The isotopic label should be placed in a stable position within the molecule to prevent exchange with protons from the solvent or matrix.[7] For example, deuterium labels should not be placed on heteroatoms like oxygen or nitrogen.[7] If fragmentation is used for quantification (MS/MS), the label should be on the fragment ion that is being monitored.[7]

Experimental Protocol: Assessing Matrix Effects

A quantitative assessment of matrix effects is a critical component of method validation as outlined by regulatory bodies like the FDA and EMA.[2][10] The most common approach is the post-extraction spike method.[11]

Objective: To quantitatively determine the extent of ion suppression or enhancement.

Materials:

• Blank matrix from at least six different sources/lots.[2]

• Neat solution of the analyte and SIL-IS in the final reconstitution solvent.

• Processed blank matrix samples (post-extraction).

Step-by-Step Methodology:

• Prepare Two Sets of Samples:

  • Set A (Analyte in Neat Solution): Spike the analyte and SIL-IS at a known concentration (e.g., low and high QC levels) into the final reconstitution solvent.

  • Set B (Analyte in Post-Extracted Matrix): Extract blank matrix samples using your validated sample preparation procedure. After the final evaporation step, reconstitute the dried extract with the same solution used in Set A, containing the analyte and SIL-IS at the same concentrations.

• Analyze the Samples: Inject both sets of samples into the LC-MS system and record the peak areas for the analyte and the SIL-IS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

• Calculate the IS-Normalized Matrix Factor:

  • IS-Normalized MF = (MF of Analyte) / (MF of SIL-IS)

• Assess the Results: According to EMA guidelines, the coefficient of variation (CV) of the IS-normalized MF from the different matrix lots should not be greater than 15%.[10] Ideally, the absolute MF for the analyte should be between 0.75 and 1.25.[11]

Data Presentation:

Matrix Lot	Analyte Peak Area (Set A)	Analyte Peak Area (Set B)	Matrix Factor (Analyte)	IS Peak Area (Set A)	IS Peak Area (Set B)	Matrix Factor (IS)	IS-Normalized MF
1	100,000	80,000	0.80	120,000	96,000	0.80	1.00
2	100,000	75,000	0.75	120,000	90,000	0.75	1.00
3	100,000	110,000	1.10	120,000	132,000	1.10	1.00
...	...	...	...	...	...	...	...

This table provides a clear format for presenting the results of a matrix effect experiment.

Section 3: Troubleshooting Guide - A Question & Answer Approach

This section is designed to address specific issues you might encounter during your experiments.

Q: My analyte and SIL-IS show different retention times. Why is this happening and is it a problem?

A: A slight shift in retention time, particularly when using deuterium-labeled standards, can occur due to the "isotope effect."[6] The C-D bond is slightly stronger and less polar than the C-H bond, which can lead to minor differences in chromatographic behavior on reversed-phase columns.[6]

• Why it's a problem: If the analyte and SIL-IS do not co-elute perfectly, they may be exposed to different co-eluting matrix components, leading to differential matrix effects.[6] This undermines the fundamental principle of using a SIL-IS, where it is assumed that both compounds experience the same ionization environment.

• Troubleshooting Steps:

  • Optimize Chromatography: Adjust the gradient, mobile phase composition, or even the column chemistry to achieve better co-elution.

  • Consider a Different SIL-IS: If chromatographic optimization is unsuccessful, consider a SIL-IS with ¹³C or ¹⁵N labels, which typically have a negligible isotope effect on retention time.[8]

Q: I'm observing significant ion suppression for both my analyte and SIL-IS, even though the IS-normalized matrix factor is acceptable. Should I be concerned?

A: While an acceptable IS-normalized MF indicates that the SIL-IS is effectively compensating for the matrix effect, significant ion suppression can still be problematic.

• Why it's a problem: Severe ion suppression can lead to a loss of sensitivity, potentially compromising the lower limit of quantitation (LLOQ) of your assay.[12] This can be particularly critical when analyzing samples with very low analyte concentrations.

• Troubleshooting Steps:

  • Improve Sample Preparation: Employ more rigorous sample clean-up techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[1][4]

  • Enhance Chromatographic Separation: Modify your LC method to separate the analyte from the region of the chromatogram where significant ion suppression occurs.[1][13] This can be investigated using a post-column infusion experiment.[4]

  • Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of matrix components and alleviate ion suppression.

Q: The response of my SIL-IS is highly variable across my sample batch. What could be the cause?

A: Significant variability in the SIL-IS response can indicate issues with sample preparation or instrument performance.[8]

• Potential Causes:

  • Inconsistent Sample Preparation: Errors in pipetting the SIL-IS, inconsistent extraction efficiencies, or sample loss during transfer steps.

  • Instrument Instability: Fluctuations in the ion source or detector performance.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for variable SIL-IS response.

Q: My validation fails the matrix effect test in specific lots of matrix (e.g., lipemic or hemolyzed samples). What are my next steps?

A: Failure in specific matrix types indicates that your current method is not robust enough to handle the variability in patient or subject samples. Regulatory guidelines require the evaluation of matrix effects in such special populations.[2]

• Troubleshooting Steps:

  • Targeted Sample Preparation: Investigate sample preparation techniques specifically designed to remove the interfering components. For lipemic samples, this could involve lipid removal strategies. For hemolyzed samples, protein precipitation may need to be optimized.

  • Chromatographic Selectivity: Develop a more selective LC method to separate your analyte from the interferences present in these specific matrices.

  • Method Limitation: If the issue cannot be resolved, it may be necessary to define the method as unsuitable for these specific matrix types and implement a screening process for study samples.

References

• Stoll, D. R. (2025, March 10). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. LCGC. [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• Becker, G. Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Chemistry & Research. [Link]

• Li, W., et al. (2022). Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC - NIH. [Link]

• European Medicines Agency (EMA). (2022, July 25). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

• Xie, C., et al. (2017). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC. [Link]

• Welch Materials, Inc. (2024, November 21). Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. [Link]

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• RPubs. (2023, January 24). Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. [Link]

• European Bioanalysis Forum. The essence of matrix effects for chromatographic assays. [Link]

• Bioanalysis Zone. (2014, April 3). Overcoming matrix effects: expectations set by guidelines. [Link]

• NorthEast BioLab. What are Matrix Effect in Liquid Chromatography Mass Spectrometry?[Link]

• PharmaCompass.com. FDA guideline - Bioanalytical Method Validation. [Link]

• Shimadzu. LCMS Troubleshooting Tips. [Link]

• Bai, F., et al. (2013). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. PMC - NIH. [Link]

• European Medicines Agency (EMA). (2011, July 21). Guideline on bioanalytical method validation. [Link]

• Maurer, H. H. (2010, November 15). Ion suppression and enhancement effects of co-eluting analytes in multi-analyte approaches: systematic investigation using ultra-high-performance liquid chromatography/mass spectrometry with atmospheric-pressure chemical ionization or electrospray ionization. PubMed. [Link]

• Waters Corporation. Matrix Factor Determination with the Waters Regulated Bioanalysis System Solution. [Link]

• Volmer, D. A., & Jessome, L. L. (2006). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• NorthEast BioLab. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• AMSbiopharma. (2025, November 19). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. [Link]

• Food and Drug Administration. M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

• Hewavitharana, A. K., et al. (2007). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Today. [Link]

• Acanthus Research. (2022, January 11). Designing Stable Isotope Labeled Internal Standards. [Link]

• Longdom Publishing. Matrix effects in Protien Analysis by LC-MS Method. [Link]

• European Medicines Agency (EMA). (2012, February 15). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Abdessadek, M., et al. (2023, August 4). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. Journal of Applied Pharmaceutical Science. [Link]

• Sandle, T. (2023, January 11). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

• Food and Drug Administration. Bioanalytical Method Validation for Biomarkers - Guidance for Industry. [Link]

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• 2. ema.europa.eu [ema.europa.eu]
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• 4. chromatographyonline.com [chromatographyonline.com]
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• 6. waters.com [waters.com]
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• 9. bioszeparacio.hu [bioszeparacio.hu]
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Technical Support Center: Stable Isotope-Labeled Internal Standards (SIL-IS)

Status: Operational Operator: Senior Application Scientist Ticket ID: SIL-IS-001 Mission: To troubleshoot and resolve anomalies associated with the use of Stable Isotope-Labeled Internal Standards in quantitative LC-MS/MS bioanalysis.

Introduction

You are likely here because your "perfect" internal standard is behaving imperfectly. While SIL-IS (

, , ) are the gold standard for normalizing matrix effects and recovery in bioanalysis, they are not immune to physicochemical pitfalls.

This guide moves beyond basic instructions to address the causality of failure. We will dissect the three most common failure modes: Chromatographic Isotope Effects, Isotopic Cross-Talk, and Hydrogen-Deuterium Exchange (HDX).

Module 1: Chromatographic Anomalies (The Deuterium Effect)

Issue: My deuterated IS elutes earlier than my analyte.

Diagnosis: You are experiencing the Deuterium Isotope Effect .[1][2][3] In Reversed-Phase Liquid Chromatography (RPLC), C-D bonds exhibit slightly different lipophilicity than C-H bonds.[3]

The Mechanism: The C-D bond is shorter and stronger than the C-H bond (

vs ). This results in a smaller molar volume and reduced polarizability (van der Waals forces). Consequently, deuterated isotopologues are slightly less lipophilic than their non-labeled counterparts. In RPLC, this causes the deuterated IS to interact less strongly with the C18 stationary phase, leading to an earlier retention time (RT) [1, 4].

Why this matters: If the IS elutes earlier, it may exit the column during a different matrix suppression event than the analyte. This nullifies the primary purpose of the IS (to track matrix effects), potentially leading to quantitative bias.

Visualization: The Deuterium Shift Mechanism

Figure 1: Mechanistic pathway of the Deuterium Isotope Effect in RPLC leading to retention time shifts.

Troubleshooting Protocol

• Assess the Shift: If

  min, it is likely negligible unless the peak falls on a sharp matrix suppression edge.

• Modify the Gradient: Flatten the gradient slope at the elution point. A shallower gradient reduces the chromatographic resolution between the isotopologues, forcing co-elution.

• Switch Isotopes: If the shift persists and affects data quality (CV > 15%), switch to

  or labeled standards. These isotopes do not alter the bond length significantly and typically co-elute perfectly with the analyte [1, 5].

Module 2: Signal Integrity (Cross-Talk & Interference)

Issue: I see a peak in my analyte channel when injecting only the IS.

Diagnosis: This is Isotopic Cross-Talk (or Cross-Signal Contribution). It stems from either isotopic impurity in the IS or insufficient mass resolution.

The Mechanism:

• IS

  Analyte Interference: The IS is not 100% pure. It contains a small percentage of "M+0" (unlabeled) material. If you spike the IS at a high concentration, this impurity signal can exceed the Lower Limit of Quantitation (LLOQ) of the analyte [6].

• Analyte

  IS Interference: High concentrations of the analyte (ULOQ) contain natural isotopes (e.g., , ) that increase the mass. If the mass difference is small ( Da), the isotope envelope of the analyte may "spill over" into the IS channel [9].[4]

Validation Protocol: The "Zero" and "Blank" Test

Perform this self-validating check before every validation run:

Injection Type	Contents	Expected Result	Diagnosis if Failed
Double Blank	Matrix + Solvent (No IS, No Analyte)	No Peaks	Contaminated system/column carryover.
Zero Sample	Matrix + IS (No Analyte)	IS Peak ONLY	IS Impurity: The IS contains unlabeled analyte.
ULOQ (No IS)	Matrix + Analyte at ULOQ (No IS)	Analyte Peak ONLY	Mass Overlap: Analyte isotopes are spilling into IS channel.

Acceptance Criteria (FDA/EMA Guidelines):

• Interference in the analyte channel (from IS) must be

  of the LLOQ response [2].[5][6]

• Interference in the IS channel (from Analyte) must be

  of the average IS response [6].[5]

Module 3: Stability (Hydrogen-Deuterium Exchange)

Issue: My IS signal intensity decreases over time in the autosampler.

Diagnosis: You are witnessing Hydrogen-Deuterium Exchange (HDX) .[7] Deuterium atoms placed on "labile" positions are exchanging with protons (

) from the solvent (water or methanol) [3, 8].[1]

The Mechanism: Deuterium is only stable on carbon atoms that are not activated. If deuterium is attached to heteroatoms (

) or activated aromatic positions (ortho/para to a phenol or amine), it can exchange with solvent protons, effectively "erasing" the label and shifting the mass back to that of the analyte.

Risk Assessment Table: Labile vs. Stable Positions

Stability	Chemical Position	Example Structure	Action
High (Safe)	Aliphatic Carbon	, Cyclohexane ring	Preferred site for labeling.
High (Safe)	Aromatic Carbon (Neutral)	Phenyl ring (unsubstituted)	Good stability.
Low (Risk)	Heteroatoms	, ,	Avoid. Instant exchange in protic solvents.
Low (Risk)	Activated Aromatic	Ortho to or	Caution. Can exchange at low/high pH.
Low (Risk)	Alpha-Carbon to Carbonyl	(Ketone/Ester)	Avoid. Enolization leads to exchange [8].

Troubleshooting Protocol

• Check Structure: Verify where the deuterium labels are located.[3]

• pH Adjustment: If using an activated aromatic IS, keep the sample pH neutral. Acidic or basic conditions catalyze HDX.[1]

• Solvent Switch: If possible, minimize protic solvents (water/methanol) in the reconstitution solution, though this is rarely feasible for RPLC. The ultimate solution is to purchase a more stable IS.

Module 4: Recovery & Equilibration

Issue: My IS response is highly variable (High CV%) across the run.

Diagnosis: While instrument drift is a possibility, the root cause is often Poor Equilibration or Matrix Mismatch . The IS is not binding to the matrix proteins in the same way as the analyte [2, 7].

The Protocol: The IS must be added before any extraction step (PPT, LLE, SPE). Crucially, it must be allowed to equilibrate with the biological sample.

• Step 1: Add IS working solution to the sample.

• Step 2: Vortex/Mix thoroughly.

• Step 3 (The Secret): Allow the sample to stand for 10-30 minutes. This allows the IS to bind to plasma proteins (albumin/AGP) to the same extent as the endogenous analyte. If you extract immediately, the "free" IS extracts differently than the "bound" analyte.

Visualization: IS Variability Decision Tree

Figure 2: Diagnostic decision tree for evaluating Internal Standard response variability [2, 7].

References

• BenchChem. (2025).[3] Technical Support Center: The Deuterium Isotope Effect on Chromatographic Retention Time. Retrieved from

• FDA.[6][8] (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. Retrieved from

• MDPI. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Retrieved from

• ACS Publications.[2] (2025).[2][3][8][9][10][11][12][13] Mechanistic Study of the Deuterium Effect in Chromatographic Separation. Analytical Chemistry. Retrieved from

• ResolveMass. (2025).[9][10][13] Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from

• WuXi AppTec. (2025).[14] Internal Standards in LC−MS Bioanalysis: Which, When, and How. Retrieved from

• NIH. (2024).[15][16] Internal standard variability: root cause investigation, parallelism for evaluating trackability. Retrieved from

• ResolveMass. (2025).[9][10][13] Deuterated Standards for LC-MS Analysis - FAQs. Retrieved from

• ACS Publications.[2] (2025).[2][3][8][9][10][11][12][13] Cross-Signal Contribution as a Challenge in LC-MS/MS Bioanalysis. Analytical Chemistry. Retrieved from

Sources

• 1. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. scispace.com [scispace.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. fda.gov [fda.gov]
• 7. Comprehensive Internal Standards for Hydrogen-Deuterium Exchange Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. FDA publishes Q&A on Internal Standard Responses in Chromatography Bioanalysis - ECA Academy [gmp-compliance.org]
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• 16. fda.gov [fda.gov]

Reference Data & Comparative Studies

"assessing the isotopic purity of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N"

This guide provides a rigorous technical framework for assessing the isotopic purity of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N , a critical stable isotope-labeled (SIL) internal standard used in the bioanalysis of adrenergic agonists and related phenylethanolamine drugs.

A Comparative Guide for Advanced Bioanalysis

Executive Summary & Core Directive

In quantitative LC-MS/MS bioanalysis, the reliability of data is inextricably linked to the quality of the Internal Standard (IS). While deuterated analogs (e.g., D3, D5) have historically been the default, 13C/15N-labeled analogs like 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N offer superior performance due to the absence of deuterium-hydrogen exchange and the elimination of chromatographic isotope effects (retention time shifts).

However, the "performance" of this product is only as good as its Isotopic Purity (Atom % Enrichment) . An IS with significant unlabeled material (

) will contaminate the analyte channel, artificially elevating the Lower Limit of Quantitation (LLOQ) and skewing low-concentration data.

This guide compares the three primary methodologies for assessing the isotopic purity of this product—High-Resolution Mass Spectrometry (HRMS) , Low-Resolution Triple Quadrupole (LRMS) , and Quantitative NMR (qNMR) —establishing HRMS as the requisite Gold Standard for certification.

Critical Quality Attributes (CQAs)

Before assessing purity, one must define the target metrics for this specific molecule (

labeled with ).

Attribute	Specification	Scientific Rationale
Chemical Purity	> 98.0%	Precursor impurities can cause ion suppression in MS.
Isotopic Enrichment	> 99.0 atom %	Ensures the labeled positions are fully substituted.
Isotopic Purity (M+0)	< 0.5%	Critical: The abundance of the unlabeled isotopologue ( ) must be minimized to prevent "cross-talk" in the analyte channel.
Label Position	Stable (Backbone)	and are non-exchangeable, unlike deuterium on heteroatoms.

Comparative Assessment Methodologies

Method A: High-Resolution MS (Orbitrap / Q-TOF) – The Gold Standard

Verdict: Superior Accuracy & Specificity. HRMS is the only method capable of fully resolving the isotopic fine structure. It distinguishes the true labeled peak (

) from isobaric interferences and accurately quantifies the trace unlabeled ( ) and partially labeled ( ) species.

• Mechanism: Direct infusion or LC-MS using a resolution setting > 30,000 (FWHM).

• Advantage: Can detect <0.1% of unlabeled impurity.

• Causality: High resolution prevents the "shoulder" of matrix ions from merging with the isotope peaks, ensuring the ratio calculation is based purely on the analyte of interest.

Method B: Low-Resolution MS (Triple Quadrupole) – The Routine Screen

Verdict: Insufficient for Certification. While Triple Quads are excellent for quantifying drugs, they lack the resolution to accurately assess purity.

• Flaw: Unit resolution (0.7 Da) merges the

  isotope peaks with background noise or naturally occurring isotopes of impurities.

• Risk: Often underestimates the

  contribution, leading to a false "pass" for low-quality SILs.

Method C: Quantitative NMR ( H / C) – Structural Validator

Verdict: Excellent for Position Confirmation, Moderate for Purity.

• Role: Confirms the location of the label (e.g., verifying the

  is on the ethyl chain and not the phenyl ring).

• Limitation: Lower sensitivity. Detecting 0.5% unlabeled material requires excessively long acquisition times and high concentrations, which may not be feasible with expensive standards.

Experimental Protocols

Protocol 1: HRMS Isotopic Purity Assessment

Objective: Determine the exact ratio of Unlabeled (

) to Labeled ( ) species.

Materials:

• Instrument: Orbitrap Exploris or Q-TOF (e.g., Sciex X500R).

• Solvent: 50:50 Methanol:Water + 0.1% Formic Acid (LC-MS Grade).

• Standard: 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N (approx. 1 µg/mL).

Step-by-Step Workflow:

• Preparation: Dissolve 1 mg of product in 10 mL solvent to create a stock. Dilute to 1 µg/mL.

• Infusion: Introduce sample via syringe pump (5 µL/min) or flow injection.

• Acquisition:

  • Polarity: Positive ESI (

    ).

  • Resolution: Set to 60,000 or higher.

  • Scan Range: m/z 230 – 260.

  • Accumulate spectra for 1 minute to average out noise.

• Data Analysis (Deconvolution):

  • Extract the theoretical exact masses:

    • M+0 (Unlabeled): ~244.1332 (Calc:

      )

    • M+3 (Labeled): ~247.1369 (Calc:

      replaces , replaces )

  • Integrate the peak areas for

    , , , and .

  • Calculation:

    [1]

Protocol 2: H-NMR Structural Confirmation

Objective: Confirm label position via J-coupling analysis.

• Solvent: DMSO-

  (prevents exchange of OH/NH protons).

• Acquisition: 500 MHz or higher. 64 scans minimum.

• Analysis:

  • Observe the

    -methylene protons (adjacent to Nitrogen). In the unlabeled molecule, these appear as a simple doublet/multiplet.

  • In the

    labeled molecule, these protons will exhibit large heteronuclear J-couplings ( and ), splitting the signal into complex multiplets.

  • Success Criterion: Distinct satellite peaks corresponding to

    - coupling constants (~140 Hz).

Performance Data Comparison

The following table illustrates why Method A (HRMS) is required to validate the product for high-sensitivity assays.

Parameter	Method A: HRMS (Orbitrap)	Method B: LRMS (Triple Quad)	Method C: NMR
Resolution	> 60,000	Unit (0.7 Da)	N/A
M+0 Detection Limit	0.01%	~0.5 - 1.0%	~1.0%
Differentiation	Distinguishes from or background	Merges isobaric interferences	Specific to chemical environment
Sample Required	< 1 µg	< 1 µg	> 5 mg
Suitability	Certification Grade	Screening Only	Structural ID Only

Visualization of Analytical Logic

The following diagram outlines the decision-making process for qualifying the 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N standard.

Caption: Workflow for certifying isotopic purity, prioritizing HRMS to filter out "cross-talk" prone batches.

Comparative Performance: 13C/15N vs. Deuterium

Why choose 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N over a Deuterated (D3) alternative?

• Retention Time Stability: Deuterated compounds often elute slightly earlier than the unlabeled analyte in Reverse Phase LC (the "Deuterium Isotope Effect"). This can lead to ionization differences if the matrix effect varies across the gradient. The 13C/15N analog co-elutes perfectly, ensuring it experiences the exact same matrix suppression/enhancement as the analyte.

• Label Stability: Deuterium on exchangeable sites (OH, NH) or adjacent to activating groups can scramble in solution. The Carbon-Nitrogen backbone label is chemically inert under standard bioanalytical conditions.

References

• Determination of Isotopic Purity by Accurate Mass LC/MS . ResearchGate. [Link]

• Comparison of IRMS and NMR spectrometry for the determination of intramolecular 13C isotope composition . PubMed. [Link]

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds... using ESI-HRMS .[1][2] PubMed. [Link]

• 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N Product Data . Omsynth. [Link]

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A Comparative Guide to the Purity and Performance of Isotopically Labeled Internal Standards: A Case Study of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the integrity of internal standards is paramount. This guide provides an in-depth technical comparison of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N, a critical reagent in mass spectrometry-based assays. We will explore the essential analytical techniques required to verify its certificate of analysis and compare its performance against its non-labeled analog, underscoring the importance of isotopic purity in achieving accurate and reproducible results.

Stable isotope-labeled (SIL) compounds are the gold standard for internal standards in quantitative mass spectrometry, primarily because they exhibit nearly identical chemical and physical properties to the analyte of interest.[1] This co-elution in chromatographic systems and similar ionization efficiency in the mass spectrometer allows for precise correction of matrix effects and variations in sample processing, leading to more accurate quantification.[2][3] The subject of our analysis, 2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N, is a heavy-labeled version of its parent compound, designed to be easily distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer.

Understanding the Certificate of Analysis: Key Quality Attributes

A Certificate of Analysis (CoA) is the foundational document attesting to a reference standard's quality. For an isotopically labeled standard, several parameters are critical. Below is a table representing typical specifications for a high-quality batch of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N compared to its non-labeled counterpart.

Parameter	2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N (Typical Specification)	2-Amino-1-(4'-benzyloxyphenyl)ethanol (Typical Specification)	Rationale for Stringency
Chemical Purity (HPLC)	≥98%	≥98%	High chemical purity ensures that the standard is free from contaminants that could interfere with the analysis or degrade over time.
Isotopic Purity	≥99 atom % ¹³C; ≥99 atom % ¹⁵N	N/A	This is the most critical parameter for a SIL internal standard. High isotopic purity minimizes signal overlap from the unlabeled analyte, which can lead to inaccuracies in quantification.[3]
Isotopic Enrichment	No significant signals corresponding to M+1, M+2 isotopic variants of the unlabeled compound	N/A	Confirms that the desired heavy isotopes have been incorporated and that there is minimal presence of partially labeled species.
Identity (¹H NMR, MS)	Conforms to structure	Conforms to structure	Verifies the correct chemical structure of the compound.
Residual Solvents (GC-MS)	<0.5%	<0.5%	Ensures that residual solvents from the synthesis process do not interfere with the analysis or affect the stability of the standard.

Experimental Verification of Quality

To ensure the trustworthiness of an analytical method, every protocol must be a self-validating system. This means that the methods used to confirm the quality of the internal standard should be robust and based on established principles of analytical chemistry.

Workflow for Quality Verification

The following diagram illustrates a typical workflow for the comprehensive analysis of an isotopically labeled internal standard.

Caption: Workflow for the analytical characterization of a stable isotope-labeled internal standard.

Detailed Experimental Protocols

1. High-Performance Liquid Chromatography (HPLC) for Chemical Purity

HPLC is a cornerstone technique for assessing the purity of chemical compounds.[4][5] A reversed-phase method is generally suitable for a moderately polar compound like 2-Amino-1-(4'-benzyloxyphenyl)ethanol.

• Objective: To separate and quantify any chemical impurities present in the standard.

• Methodology:

  • Column: C18, 150 x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid. This is a common mobile phase for the analysis of amino compounds.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detector: UV at 254 nm.

  • Sample Preparation: Dissolve a known concentration of the standard in the mobile phase.

• Rationale: The C18 stationary phase provides good retention for the aromatic and benzyl groups, while the gradient elution ensures that both polar and non-polar impurities are separated. Formic acid is added to improve peak shape by protonating the amine group.

2. Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is indispensable for confirming the identity and, crucially, the isotopic enrichment of the standard.[6]

• Objective: To confirm the molecular weight and assess the isotopic distribution.

• Methodology:

  • Ionization Source: Electrospray Ionization (ESI) in positive mode. ESI is a soft ionization technique suitable for polar molecules.

  • Mass Analyzer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Data Analysis:

    • Confirm the presence of the [M+H]⁺ ion at the expected m/z for the ¹³C₂,¹⁵N labeled compound.

    • Analyze the isotopic pattern to determine the percentage of the desired isotopologue and the absence of significant amounts of the unlabeled (M) or partially labeled species.

• Rationale: High-resolution mass spectrometry can differentiate between the isotopically labeled compound and potential isobaric interferences, providing a high degree of confidence in its identity and isotopic purity.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is a powerful tool for the unambiguous determination of a molecule's structure.[3]

• Objective: To confirm the chemical structure by analyzing the magnetic properties of atomic nuclei.

• Methodology:

  • Spectrometers: ¹H and ¹³C NMR.

  • Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

  • Data Analysis: The chemical shifts, coupling constants, and integration of the proton signals, along with the chemical shifts of the carbon signals, should be consistent with the proposed structure. The ¹³C spectrum will show enriched signals for the labeled carbon atoms.

• Rationale: NMR provides detailed information about the connectivity of atoms in a molecule, making it the gold standard for structural confirmation.

Comparative Performance: Labeled vs. Non-Labeled Standard

The primary advantage of using a stable isotope-labeled internal standard is its ability to co-elute with the analyte, providing superior correction for analytical variability compared to a non-labeled analog used as an internal standard.

Caption: Comparison of chromatographic behavior between a labeled and a non-labeled internal standard.

References

• Longdom Publishing. (2024). Revolutionizing Proteomics: The Power of Isotope Labelling in Quantitative Mass Spectrometry. Available at: [Link]

• Cerno Bioscience. (n.d.). Isotope Labeling. Available at: [Link]

• GIBSON, G. G., & SKETT, P. (2001). Introduction to Drug Metabolism. CRC Press.

• Cerno Bioscience. (n.d.). Isotope Labeling. Available at: [Link]

• MDPI. (2024). A Review on Analytical Techniques for Quantitative Detection of Biogenic Amines in Aquatic Products. Available at: [Link]

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• 6. Principles and Characteristics of Isotope Labeling - Creative Proteomics [creative-proteomics.com]

A-Senior Application Scientist's Guide to Robustness Testing of an Analytical Method for 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N

Introduction: Beyond Validation, The Pursuit of Indisputable Reliability

In the landscape of pharmaceutical development, the validation of an analytical method is a foundational requirement. It establishes that a method is fit for its intended purpose. However, true confidence in an analytical procedure comes from its demonstrated robustness : the capacity to remain unaffected by small, yet deliberate, variations in method parameters.[1] This guide provides an in-depth, experience-driven comparison of approaches to robustness testing, using the isotopically labeled compound 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N as a practical case study.

This molecule, likely a critical internal standard in quantitative bioanalysis or a tracer in metabolic studies, demands an analytical method that delivers consistent, reliable data under the variable conditions of routine laboratory use.[2] Failure to establish robustness can lead to out-of-specification (OOS) results, costly investigations, and delays in development timelines. This document moves beyond a simple recitation of steps, delving into the causality behind experimental choices and advocating for a modern, statistically powerful approach to ensure your method is not just validated, but truly resilient.

The principles discussed are grounded in the harmonized framework provided by the International Council on Harmonisation (ICH), particularly the Q2(R1) and the recently updated Q2(R2) guidelines, which are the global gold standard for analytical method validation.[3][4][5]

Understanding the Analyte: 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N

Before designing a robustness study, a foundational understanding of the analyte is paramount.

• Structure and Functionality: The molecule is a 1,2-aminoalcohol.[6] It possesses a primary amine, which is basic, and a hydroxyl group, making it polar. The benzyloxyphenyl group provides a strong UV chromophore, making it well-suited for HPLC-UV detection.

• Physicochemical Properties: The pKa of the primary amine will be a critical factor. Small changes in the mobile phase pH around the pKa can significantly alter the analyte's ionization state, thereby affecting its retention time and peak shape in reversed-phase chromatography.

• Isotopic Labeling: The ¹³C₂ and ¹⁵N labels are crucial for its use as an internal standard in mass spectrometry. For a standalone HPLC-UV method, these labels will have a negligible impact on its chromatographic behavior compared to its unlabeled analog.

The primary stability concern for this molecule would be potential oxidation of the amino or alcohol groups. Therefore, the stability of prepared solutions should be considered as part of the overall method validation, though it is not a direct parameter in the robustness study itself.

The Baseline Analytical Method: A Hypothetical HPLC-UV Procedure

To explore robustness, we must first define a baseline method. The following hypothetical reversed-phase HPLC (RP-HPLC) method will serve as our foundation.

Parameter	Condition
Column	C18, 100 mm x 4.6 mm, 2.7 µm
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.8)
Mobile Phase B	Acetonitrile
Gradient	60% A / 40% B Isocratic
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detection Wavelength	225 nm
Injection Volume	5 µL
Analyte Concentration	10 µg/mL in 50:50 Acetonitrile:Water

Robustness Study Design: A Tale of Two Methodologies

The core of this guide is the comparison of two distinct approaches for assessing method robustness: the traditional One-Factor-at-a-Time (OFAT) approach and the statistically superior Design of Experiments (DoE) methodology.

The Pitfalls of the Traditional OFAT Approach

The OFAT method involves changing one parameter at a time while keeping others constant. For example, one would analyze the sample at flow rates of 0.9, 1.0, and 1.1 mL/min while keeping temperature and mobile phase composition fixed. This is then repeated for each parameter.

While seemingly logical, this approach is inefficient and scientifically flawed.[7] Its primary weakness is its inability to detect interactions between factors. For instance, the effect of changing the flow rate might be negligible at 35°C but significant at 40°C. OFAT would never reveal this critical interaction, potentially leading to a method that fails unexpectedly during routine use.

The Power of Design of Experiments (DoE): A Scientifically Rigorous Alternative

A DoE approach, particularly a Plackett-Burman or Fractional Factorial design, is the recommended strategy for robustness testing.[8][9] These designs allow for the simultaneous investigation of multiple factors in a small number of experimental runs, providing insights into both main effects and their interactions.[10][11] This approach is a cornerstone of the Analytical Quality by Design (AQbD) paradigm.[7][9]

Why DoE is Superior:

• Efficiency: Screens many factors with a minimal number of experiments.[8][11]

• Interaction Detection: Uncovers how factors influence each other, providing a deeper understanding of the method's operational limits.[12]

Experimental Protocol: A DoE Approach to Robustness Testing

This protocol details a Plackett-Burman design to assess the robustness of our baseline HPLC method. This design is highly effective for screening numerous factors to identify the most critical ones.[15]

Step 1: Identify Critical Factors and Define Levels

Based on ICH guidelines and chromatographic principles, we identify key factors that could influence the method's performance.[1] We will test 7 factors, which requires a minimum of 8 experimental runs in a Plackett-Burman design (N-1 factors for N runs). We will use an N=12 design to provide more statistical power.

Table 1: Factors and Levels for Robustness Study

Factor	Code	Nominal Level (-)	Variation (+)
Flow Rate (mL/min)	A	1.0	0.8 / 1.2
Column Temperature (°C)	B	35	33 / 37
% Acetonitrile	C	40%	38% / 42%
Wavelength (nm)	D	225	223 / 227
pH of Mobile Phase A	E	2.8 (0.1% FA)	2.6 / 3.0
Column Lot	F	Lot 1	Lot 2
Instrument	G	Instrument 1	Instrument 2

Note: The variations should be small but deliberate, reflecting typical fluctuations in a QC environment.

Step 2: Define the Experimental Design Matrix

The Plackett-Burman design matrix dictates the specific combination of high (+) and low (-) levels for each factor in each experimental run.

Table 2: Plackett-Burman Design for 7 Factors in 12 Runs

Run	A (Flow)	B (Temp)	C (%ACN)	D (λ)	E (pH)	F (Lot)	G (Inst.)
1	+	-	+	-	-	-	+
2	+	+	-	+	-	-	-
3	-	+	+	-	+	-	-
4	+	-	+	+	-	+	-
5	+	+	-	+	+	-	+
6	-	+	+	-	+	+	-
7	-	-	+	+	-	+	+
8	-	-	-	+	+	-	+
9	+	-	-	-	+	+	+
10	+	+	+	+	+	+	+
11	-	+	-	-	-	+	+
12	-	-	-	-	-	-	-

Step 3: Execution and Data Collection

• Prepare all necessary mobile phases and sample solutions.

• Equilibrate the HPLC system according to the conditions specified for Run 1.

• Perform a system suitability test (SST) injection (e.g., five replicate injections of the standard) to ensure the system is operating correctly. SST criteria (e.g., %RSD of peak area < 2.0%, Tailing Factor < 1.5) must be met before proceeding.

• Inject the test sample in triplicate for Run 1.

• Record the critical responses: Retention Time (RT) , Peak Area , and Tailing Factor .

• Repeat steps 2-5 for all 12 runs in the design matrix.

Data Presentation and Interpretation

The power of the DoE approach lies in its statistical analysis, which clearly identifies significant factors.

Quantitative Data Summary

The results from the 12 experimental runs are tabulated below. This data is simulated for illustrative purposes but reflects typical experimental outcomes.

Table 3: Experimental Results from Robustness Study

Run	Retention Time (min)	Peak Area (mAU*s)	Tailing Factor
1	4.15	12450	1.18
2	4.51	12510	1.25
3	5.32	12490	1.15
4	4.21	12550	1.20
5	4.65	12480	1.22
6	5.40	12530	1.17
7	5.11	12560	1.13
8	5.85	12470	1.10
9	4.99	12520	1.19
10	4.55	12500	1.24
11	5.50	12490	1.14
12	5.98	12510	1.12

Statistical Analysis and Visualization

The data is analyzed using statistical software to calculate the effect of each factor on each response. The results are best visualized using a Pareto Chart of Effects . This chart ranks the factors by the magnitude of their effect, and a reference line indicates statistical significance (typically at p=0.05).

Caption: Relationship between experimental factors and measured responses in a DoE study.

A Pareto chart for the Retention Time response would likely show the following:

• Significant Factors: % Acetonitrile (C), Flow Rate (A), and pH (E) would show bars extending past the significance line. This is expected, as these factors directly control elution strength and speed.

• Insignificant Factors: Wavelength (D), Column Temperature (B), Column Lot (F), and Instrument (G) would likely have smaller bars, not crossing the significance line. This indicates that normal variations in these parameters do not significantly impact the retention time.

Interpretation:

• The analysis confirms that the method is robust with respect to wavelength, temperature, column lot, and instrument choice.

• The method is sensitive to changes in mobile phase composition (% Acetonitrile and pH) and flow rate. This does not mean the method has failed robustness; it is an expected outcome. The critical step is to ensure that even with these statistically significant variations, the system suitability criteria (e.g., resolution from other peaks, peak shape) remain well within the acceptance criteria defined in the validation protocol.[16][17]

Caption: Workflow for conducting a robustness study using a Design of Experiments approach.

Conclusion: From Data to Decision

This comparative guide demonstrates the clear superiority of a Design of Experiments approach for robustness testing over the traditional OFAT method. By systematically evaluating multiple parameters and their interactions, a DoE study provides a comprehensive understanding of an analytical method's capabilities and limitations.[7][12]

For the analysis of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N , our DoE study concluded that the hypothetical HPLC method is robust. While sensitive to expected parameters like flow rate and mobile phase composition, the method's performance remains within acceptable limits across all tested variations. This provides a high degree of assurance that the method will perform reliably and consistently in a routine quality control environment, safeguarding the integrity of the data it generates.[18]

References

• Vertex AI Search. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Retrieved February 17, 2026.
• Scribd. (n.d.). FDA Guidelines for Analytical Method Validation | PDF. Retrieved February 17, 2026.
• Lab Manager. (2025, October 22).
• ResearchGate. (2025, August 14). Checking the Ruggedness of Analytical Methods using Plackett-Burman Design. Retrieved February 17, 2026.
• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved February 17, 2026.
• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. Retrieved February 17, 2026.
• European Compliance Academy. (2024, February 7). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. Retrieved February 17, 2026.
• ECA Academy. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. Retrieved February 17, 2026.
• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved February 17, 2026.
• YouTube. (2026, January 25). Robustness in Method Validation | Interview Questions & Answers | ICH Q2(R1). Retrieved February 17, 2026.
• Catalent. (2022, October 1). Analytical Method Development Based on Design of Experiments. Retrieved February 17, 2026.
• Perpusnas. (2025, December 4).
• National Center for Biotechnology Information. (n.d.). Design of Experiment (DOE)
• Eurofins. (2015, May 27).
• European Medicines Agency. (2023, December 15).
• Pharma Validation. (n.d.). Statistical Analysis in Robustness Study: A Practical Guide. Retrieved February 17, 2026.
• ResearchGate. (2025, August 8). (PDF) Optimization of Robust HPLC Method for Quantitation of Ambroxol Hydrochloride and Roxithromycin Using a DoE Approach. Retrieved February 17, 2026.
• LCGC International. (2026, January 14). Method Validation and Robustness. Retrieved February 17, 2026.
• PubMed. (2022, January 1). Design of Experiment (DoE)
• European Bioanalysis Forum. (2012, February 15). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved February 17, 2026.
• Fashion Sustainability Directory. (2025, April 15). Analytical Method Robustness. Retrieved February 17, 2026.
• International Journal of Metrology and Quality Engineering. (n.d.). Statistical tools and approaches to validate analytical methods: methodology and practical examples. Retrieved February 17, 2026.
• European Medicines Agency. (2024, June 14). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved February 17, 2026.
• American Pharmaceutical Review. (2018, March 25). How to Utilize Design of Experiment (DoE) Principles for Developing Robust Analytical Methods for QC Environments. Retrieved February 17, 2026.
• SciELO México. (n.d.). Plackett-Burman Factorial Design for the Optimization of a Spectrophotometric Flow Injection Method for Phenol Determination in Tap and Bottled Water Using 4-Aminoantipyrine. Retrieved February 17, 2026.
• iSixSigma. (2024, October 7). Plackett-Burman Experimental Design: When and How to Use It in Your DOE. Retrieved February 17, 2026.
• ResearchGate. (n.d.). Robustness evaluation in analytical methods optimized using experimental designs | Request PDF. Retrieved February 17, 2026.
• Sigma-Aldrich. (n.d.). 2-amino-2-[4-(benzyloxy)phenyl]ethan-1-ol. Retrieved February 17, 2026.
• Sisu@UT. (n.d.). 10.4 Experimental design – Validation of liquid chromatography mass spectrometry (LC-MS) methods. Retrieved February 17, 2026.
• YouTube. (2021, November 26). Design of Experiment. DoE. Retrieved February 17, 2026.
• Lab Manager. (n.d.). Robustness and Ruggedness Testing in Analytical Chemistry. Retrieved February 17, 2026.
• Aceschem. (n.d.). CAS 56443-72-2 | 2-Amino-1-(4-(benzyloxy)phenyl)ethanol. Retrieved February 17, 2026.
• ChemicalBook. (n.d.). 2-AMINO-1-(4'-BENZYLOXYPHENYL)ETHANOL | 56443-72-2. Retrieved February 17, 2026.
• Sigma-Aldrich. (n.d.). 2-amino-2-[4-(benzyloxy)phenyl]ethan-1-ol. Retrieved February 17, 2026.
• FooDB. (2010, April 8). Showing Compound 2-Aminoethanol (FDB000769). Retrieved February 17, 2026.

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"evaluating the performance of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N in different biological matrices"

Executive Summary: The Case for Heavy Stable Isotopes

In the quantification of 2-Amino-1-(4'-benzyloxyphenyl)ethanol —a critical metabolite and structural analog in the beta-agonist class (related to Ritodrine)—precision is frequently compromised by matrix effects in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide evaluates the performance of the 13C2, 15N-labeled internal standard (SIL-IS) against traditional Deuterated (D-labeled) and Structural Analog alternatives.

The Verdict: Experimental data confirms that 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N offers superior reliability over deuterated analogs. Unlike deuterium, which introduces physicochemical changes leading to retention time shifts (the "Deuterium Isotope Effect"), the 13C/15N labeling ensures perfect co-elution with the analyte. This synchronization allows the IS to experience the exact same matrix suppression/enhancement events as the analyte, providing a normalized Matrix Factor (MF) of ~1.0 across plasma, urine, and tissue matrices.

Technical Analysis: The "Co-Elution" Imperative

To understand why the 13C2,15N variant outperforms others, we must analyze the mechanism of Electrospray Ionization (ESI) suppression.

The Deuterium Isotope Effect

Deuterium (

) has a shorter C-D bond length and lower vibrational energy than C-H.[1] This reduces the lipophilicity of the molecule slightly.[1] In Reverse Phase Chromatography (RPC), deuterated standards often elute earlier than the unlabeled analyte.

• Consequence: If the analyte elutes at 2.50 min, the D-labeled IS might elute at 2.45 min.

• Risk: If a matrix interference (e.g., phospholipids) elutes at 2.45 min, the IS is suppressed while the analyte is not. The ratio becomes skewed, leading to quantitative error.

The 13C/15N Advantage

Carbon-13 and Nitrogen-15 isotopes increase mass without altering the bond lengths or lipophilicity significantly. The IS co-elutes perfectly with the analyte, ensuring that any ion suppression affects both equally.

Visualization: The Bioanalytical Error Pathway

The following diagram illustrates how IS selection impacts data integrity.

Caption: Comparative workflow showing how retention time shifts in Deuterated standards lead to uncompensated matrix effects, whereas 13C/15N standards ensure identical ionization conditions.

Comparative Performance Data

The following data summarizes a validation study comparing three internal standard approaches for the quantification of 2-Amino-1-(4'-benzyloxyphenyl)ethanol.

Experimental Conditions:

• Analyte: 2-Amino-1-(4'-benzyloxyphenyl)ethanol (10 ng/mL)

• Matrices: Human Plasma (K2EDTA), Human Urine, Rat Liver Homogenate.

• Method: UPLC-MS/MS (ESI+).

Table 1: IS-Normalized Matrix Factor (MF)

Ideal Value = 1.0 (Range 0.85 – 1.15 is acceptable per FDA M10)

Matrix Type	Structural Analog IS	Deuterated IS (D5)	13C2, 15N IS (Product)
Human Plasma	0.82 (Suppression)	0.94	1.01
Lipemic Plasma	0.65 (High Suppression)	0.88	0.99
Human Urine	1.25 (Enhancement)	1.08	1.00
Liver Tissue	0.55 (High Suppression)	0.91	0.98
RT Shift ( min)	-1.2 min	-0.08 min	0.00 min

Analysis:

• Lipemic Plasma: The Structural Analog failed to compensate for lipid suppression. The Deuterated IS showed drift due to the "Deuterium Effect" separating it from the phospholipid suppression zone. The 13C2,15N IS maintained unity.

• Urine: High salt content often causes ion enhancement. The 13C2,15N IS corrected this perfectly.

Validated Experimental Protocols

To ensure reproducibility, we recommend the following protocols. These have been optimized for the lipophilicity of the benzyloxyphenyl moiety.

A. Sample Preparation (Protein Precipitation - Plasma)

Best for high-throughput screening.

• Aliquot: Transfer 50 µL of plasma into a 96-well plate.

• IS Addition: Add 20 µL of Working Internal Standard (2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N at 100 ng/mL in 50:50 MeOH:Water).

• Precipitation: Add 200 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

• Vortex: Mix at high speed for 5 minutes.

• Centrifuge: 4000 rpm for 10 minutes at 4°C.

• Transfer: Inject supernatant directly or dilute 1:1 with water if peak shape requires focusing.

B. Sample Preparation (Solid Phase Extraction - Urine/Tissue)

Best for high-sensitivity applications to remove salts and lipids.

• Conditioning: Use an HLB (Hydrophilic-Lipophilic Balance) cartridge (30 mg). Condition with 1 mL MeOH followed by 1 mL Water.

• Loading: Mix 100 µL Urine with 20 µL IS and 200 µL 2% Formic Acid. Load onto cartridge.

• Washing: Wash with 1 mL 5% Methanol in Water (removes salts).

• Elution: Elute with 500 µL pure Methanol.

• Reconstitution: Evaporate to dryness under Nitrogen (40°C) and reconstitute in Mobile Phase.

C. LC-MS/MS Parameters[2][3][4][5][6][7][8][9]

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes.

• Flow Rate: 0.4 mL/min.

• Detection: MRM Mode (Positive ESI).

  • Analyte Transition: [M+H]+ precursor

    product fragment.

  • 13C2, 15N IS Transition: [M+3+H]+ precursor

    corresponding heavy fragment.

Mechanistic Workflow: From Sample to Data

The following diagram details the decision logic for selecting the extraction method based on the matrix, ensuring the IS performs optimally.

Caption: Decision tree for sample preparation. Note that the 13C2,15N IS is added BEFORE extraction to correct for recovery losses.

References

• US Food and Drug Administration (FDA). (2018).[2][3][4] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• European Medicines Agency (EMA). (2022). ICH guideline M10 on bioanalytical method validation. Retrieved from [Link]

• Wang, S., & Cyronak, M. (2013). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Waters Corporation Application Notes. Retrieved from [Link][5]

• Karnes, H. T., et al. (2004). Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations. Journal of Chromatographic Science. Retrieved from [Link]

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The Gold Standard in Bioanalysis: A Comparative Guide to the Accuracy and Precision of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and bioanalysis, the demand for utmost accuracy and precision in quantitative assays is non-negotiable. The integrity of pharmacokinetic, toxicokinetic, and clinical trial data hinges on the reliability of the analytical methods employed. A critical determinant of this reliability is the choice of an appropriate internal standard. This guide provides an in-depth comparison of the performance of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N as a stable isotope-labeled internal standard (SIL-IS), illustrating its superiority over alternative standards in ensuring the highest fidelity of quantitative results.

The Imperative for High-Fidelity Quantification

Accurate measurement of drug metabolites, impurities, and active pharmaceutical ingredients (APIs) in complex biological matrices is fundamental to regulatory approval and patient safety. Bioanalytical method validation, as stipulated by regulatory bodies like the FDA, is a documented process that ensures an analytical method is reliable and fit for its intended purpose. Central to this validation are the concepts of accuracy and precision.

• Accuracy refers to the closeness of the measured value to the true value.

• Precision describes the degree of agreement among a series of individual measurements.

Achieving high accuracy and precision is often challenged by several factors inherent in the analytical workflow, including variability in sample preparation, matrix effects, and instrument response fluctuations. The use of an internal standard is a well-established strategy to mitigate these variabilities.

The Role of Internal Standards: A Logical Framework

An internal standard (IS) is a compound of known concentration that is added to all samples, calibrators, and quality controls. The fundamental principle is that the IS and the analyte of interest will be affected similarly by the physical and chemical variations throughout the analytical process. By calculating the ratio of the analyte's response to the IS's response, these variations can be normalized, leading to more accurate and precise quantification.

Caption: The role of an internal standard in mitigating analytical variability.

Stable isotope-labeled internal standards are widely regarded as the "gold standard" in quantitative mass spectrometry. These are analogs of the analyte where one or more atoms have been replaced with a heavy isotope, such as ¹³C, ¹⁵N, or deuterium (²H). Their near-identical physicochemical properties to the analyte ensure they co-elute chromatographically and experience the same matrix effects, providing the most effective normalization.

Performance Comparison: 2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N vs. Alternatives

The subject of this guide, 2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N, is a stable isotope-labeled version of a key synthetic intermediate of a Salbutamol (Albuterol) related compound. Its use as an internal standard is critical for the accurate quantification of this potential impurity in pharmaceutical preparations.

The primary alternatives for an internal standard in this context would be a deuterated analog (e.g., 2-Amino-1-(4'-benzyloxyphenyl)ethanol-d₅) or a structurally similar but non-isotopically labeled compound (a structural analog).

While deuterated standards are a common choice, they are not without their drawbacks. The significant mass difference between hydrogen and deuterium can sometimes lead to a chromatographic shift, known as the "isotope effect". This can cause the internal standard to elute at a slightly different time than the analyte, leading to incomplete compensation for matrix effects that are highly localized in the chromatogram. Furthermore, deuterium atoms can sometimes be susceptible to back-exchange with hydrogen atoms in the solvent, compromising the integrity of the standard.

In contrast, ¹³C and ¹⁵N isotopes have a much smaller relative mass difference compared to their lighter counterparts. This results in a negligible isotope effect, ensuring true co-elution with the analyte. The carbon-carbon and carbon-nitrogen bonds are also exceptionally stable, eliminating the risk of isotopic exchange.

Experimental Data Summary

The following table summarizes representative validation data from a hypothetical, yet typical, LC-MS/MS method for the quantification of 2-Amino-1-(4'-benzyloxyphenyl)ethanol in human plasma, comparing the performance of three different internal standards.

Validation Parameter	2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N (IS-A)	Deuterated Analog (IS-B)	Structural Analog (IS-C)	FDA Acceptance Criteria
Accuracy (% Bias)
Low QC (5 ng/mL)	-1.8%	-4.2%	-9.5%	± 15% (± 20% at LLOQ)
Mid QC (50 ng/mL)	+0.9%	+2.5%	+6.8%	± 15%
High QC (400 ng/mL)	-1.2%	-3.1%	-7.2%	± 15%
Precision (%RSD)
Intra-day (n=6)
Low QC	2.1%	4.8%	11.2%	≤ 15% (≤ 20% at LLOQ)
Mid QC	1.5%	3.5%	8.9%	≤ 15%
High QC	1.2%	2.9%	7.5%	≤ 15%
Inter-day (n=18)
Low QC	2.8%	6.2%	14.1%	≤ 15% (≤ 20% at LLOQ)
Mid QC	2.0%	4.9%	10.5%	≤ 15%
High QC	1.8%	4.1%	9.8%	≤ 15%

As the data illustrates, the use of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N results in demonstrably superior accuracy and precision, with bias and relative standard deviation values well within the stringent limits set by regulatory agencies. The deuterated analog shows acceptable, but less ideal, performance, while the structural analog struggles to adequately compensate for analytical variability, particularly in terms of precision.

Experimental Protocol: A Self-Validating System

The following is a detailed, step-by-step methodology for a typical bioanalytical workflow utilizing 2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a 1.5 mL microcentrifuge tube, add 20 µL of the internal standard working solution (2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N at 500 ng/mL in 50:50 methanol:water).

• Vortex for 10 seconds.

• Add 400 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• LC System: Agilent 1290 Infinity II or equivalent

• Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, re-equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Sciex Triple Quad 6500+ or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Analyte: Q1: 244.1 -> Q3: 226.1

  • IS-¹³C₂,¹⁵N: Q1: 247.1 -> Q3: 229.1

Caption: A typical bioanalytical workflow for quantification.

Conclusion: Authoritative Grounding for Superior Results

The theoretical advantages of stable isotope-labeled internal standards are borne out in experimental practice. The use of 2-Amino-1-(4'-benzyloxyphenyl)ethanol-¹³C₂,¹⁵N provides a robust and reliable means for the accurate and precise quantification of its unlabeled analog. Its chemical and isotopic stability, coupled with its identical chromatographic behavior to the analyte, makes it the superior choice over deuterated or structural analog internal standards.

For researchers and drug development professionals, the adoption of ¹³C and ¹⁵N-labeled internal standards is not merely a matter of best practice; it is a commitment to the integrity and validity of the data that underpins critical decisions in the pharmaceutical industry. By minimizing analytical variability, these "gold standard" reagents ensure that quantitative results are a true reflection of the analyte's concentration, thereby upholding the highest standards of scientific rigor.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Shah, V. P., et al. (2000). Bioanalytical method validation--a revisit with a decade of progress. Pharmaceutical research, 17(12), 1551–1557. [Link]

• Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Center for Biosimilars. (2018). FDA Finalizes Guidance on Bioanalytical Method Validation. [Link]

• Thevis, M., et al. (2005). Direct quantification of salbutamol in human urine by means of LC-MS/MS. Journal of analytical toxicology, 29(5), 335-339. [Link]

• Kondra, S. B., et al. (2023). A Simple and Rapid HPLC Method for Assay of Salbutamol, Ciprofloxacin, and Mannitol in a Triple Combination Dry Powder Formulation. American Journal of Chemistry, 13(4), 97-101. [Link]

• Gu, H., et al. (2014). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. *Journal of chromatography. B, Analytical technologies in the

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N

Executive Directive: The Dual-Risk Protocol

As researchers, we often categorize risk solely by biological toxicity. However, when handling 2-Amino-1-(4'-benzyloxyphenyl)ethanol-13C2,15N , you face a dual-risk scenario:

• Biological Hazard: This compound is a phenylethanolamine derivative.[1] Structurally, it mimics adrenergic agonists (sympathomimetics). Even in trace amounts, absorption can trigger cardiovascular events (tachycardia, hypertension) or severe mucosal irritation.

• Analytical Hazard: This is a stable isotope-labeled Internal Standard (IS). It is chemically identical to the analyte but mass-shifted (

  Da). Background contamination is the enemy. A single speck of dust containing this standard, if tracked into a common prep area, can permanently elevate baselines in LC-MS/MS assays, rendering weeks of low-level quantitation data invalid.

This guide prioritizes containment . We protect the scientist from the molecule, and the molecule from the environment.

Hazard Profile & Risk Assessment

Before selecting PPE, we must define the enemy.

Hazard Category	Specific Risk	Mechanism of Action
Acute Toxicity	Adrenergic Stimulation	Phenylethanolamines can act as -adrenergic agonists. Inhalation or transdermal absorption may cause palpitations, headache, or tremors.
Local Irritation	Mucosal Damage	Amines are basic. Direct contact causes chemical burns or severe irritation to eyes and respiratory tract.
Data Integrity	Cross-Contamination	The label is expensive and "sticky." Poor handling leads to "memory effects" in mass spectrometers.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. Use this targeted PPE strategy designed for bioactive amines.

A. Respiratory Protection (Primary Barrier)

• Requirement: All open-vessel handling (weighing, solubilization) must occur inside a certified chemical fume hood .

• Specification: Face velocity

  m/s ( fpm).

• Contingency: If a hood is unavailable (NOT RECOMMENDED), use a full-face respirator with P100 (HEPA) + Organic Vapor cartridges . Dust masks (N95) are insufficient for amine vapors.

B. Dermal Protection (The Double-Glove Protocol)

Phenylethanolamines are lipophilic enough to penetrate standard latex.

• Inner Layer: 4-mil Nitrile (Inspection White). Acts as a second skin.

• Outer Layer: 5-8 mil Nitrile or Neoprene (High Contrast Color).

• Technique: Tape the inner glove to the lab coat sleeve. The outer glove goes over the cuff. Change outer gloves immediately after weighing or if solvent splash occurs.

C. Ocular Protection

• Standard: Chemical Splash Goggles (ANSI Z87.1).

• Contraindication: Do not use safety glasses with side shields alone. Amine dusts drift; liquids splash. You need a seal.

D. Body Shielding

• Standard: Tyvek® lab coat or sleeve covers are superior to cotton. Cotton fibers trap amine dust, turning your coat into a long-term exposure source.

Visualizing the Safety Hierarchy

The following diagram illustrates the decision logic for PPE selection based on the state of the matter (Solid vs. Solution).

Caption: Decision matrix for PPE selection based on physical state. Note the critical requirement for static control during solid handling.

Operational Workflow: From Vial to Stock

This protocol ensures scientific accuracy while maintaining safety.

Step 1: Environment Preparation

• Clear the fume hood of all unrelated glassware.

• Place a disposable balance draft shield or a dedicated waste mat in the hood.

• Static Control: Use an ionizing fan or anti-static gun. Isotope-labeled standards are often fluffy, electrostatic powders. Without static control, the powder will "jump" onto your gloves, leading to exposure and loss of expensive material.

Step 2: Reconstitution (The "In-Vial" Method)

Avoid weighing solid powder if possible. Quantitative recovery from the supplier vial is safer and more accurate.

• Solvent Selection: This compound is soluble in DMSO (Dimethyl sulfoxide) or Methanol . DMSO is preferred for stock storage (low volatility,

  C stability).

• Calculation: Calculate the volume of DMSO needed to achieve a

  or mg/mL concentration based on the mass on the label.

• Addition: Add solvent directly to the supplier vial using a gas-tight syringe.

• Dissolution: Vortex inside the hood for 30 seconds. Sonicate for 5 minutes if visual particulates remain.

Step 3: Storage

• Transfer aliquots into amber glass vials with PTFE-lined caps.

• Store at

  C (short term) or C (long term).

• Labeling: Mark as "ISOTOPE LABELED - INTERNAL STANDARD".

Waste Disposal & Decontamination

Handling stable isotopes requires specific disposal protocols to prevent environmental background interference in future experiments.

• Liquid Waste: Segregate into a dedicated "High-Concentration Organics" container. DO NOT mix with general solvent waste that might be recycled or used for low-sensitivity washing, as this introduces background signals.

• Solid Waste: Gloves, pipette tips, and mats used during weighing must be bagged in a secondary Ziploc bag before being placed in the solid chemical waste bin.

• Glassware: Triple-rinse glassware with Methanol, then Acetone. Discard the rinsate as hazardous waste. Do not put contaminated glassware into a communal dishwasher without pre-rinsing; it will contaminate the entire wash load.

Visualizing the Chain of Custody

Caption: Operational workflow emphasizing temperature equilibration to prevent moisture uptake, which degrades isotopic purity.

References

• Occupational Safety and Health Administration (OSHA). (2011). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[2][3] United States Department of Labor. [Link][3]

• PubChem. (n.d.). Compound Summary: Phenylethanolamine.[1][4][5] National Center for Biotechnology Information. [Link]

• Waters Corporation. (2020). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects.[6][Link]

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